Cholesteryl 11-eicosenoate

Core Science & Biosynthesis

The Biological Landscape of Cholesteryl Esters: A Focus on Cholesteryl 11-Eicosenoate

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Cholesteryl esters are fundamental neutral lipids essential for cellular cholesterol homeostasis, serving as the primary form for cholesterol storage and transport. This technical guide provides an in-depth exploration of the biological functions of cholesteryl esters within the cell, with a specific focus on the lesser-characterized molecule, cholesteryl 11-eicosenoate. While direct research on the specific biological roles of cholesteryl 11-eicosenoate is limited, this document extrapolates its potential functions based on the well-established biology of its constituent parts—cholesterol and 11-eicosenoic acid—and the broader understanding of cholesteryl ester metabolism. We will delve into the enzymatic pathways governing its synthesis, its potential roles in cellular processes, and the general methodologies for its study. This guide aims to provide a foundational understanding for researchers and professionals in drug development interested in the nuanced roles of specific cholesteryl ester species in health and disease.

Introduction: The Central Role of Cholesteryl Esters in Cellular Lipid Metabolism

Cholesterol is an indispensable structural component of animal cell membranes and a precursor for the synthesis of steroid hormones and bile acids.[1][2] However, an excess of free cholesterol can be toxic to cells. To mitigate this, cells convert free cholesterol into a more inert form, cholesteryl esters (CEs), through a process of esterification.[3][4] CEs are highly hydrophobic molecules formed by the ester bond between the hydroxyl group of cholesterol and a fatty acid.[5] This esterification allows for the safe storage of cholesterol within intracellular lipid droplets and its transport within the core of lipoproteins in the bloodstream.[5][6]

The fatty acid composition of CEs can vary significantly, and this variation is thought to influence their metabolic fate and biological activity.[7] This guide focuses on a specific, less-studied species, cholesteryl 11-eicosenoate . While extensive literature details the roles of cholesteryl esters with more common fatty acids like oleate, linoleate, and arachidonate, specific data on the biological functions of cholesteryl 11-eicosenoate are scarce. Therefore, this document will provide a comprehensive overview of the general biological functions of cholesteryl esters and the known properties of 11-eicosenoic acid to infer the potential roles of cholesteryl 11-eicosenoate.

General Biological Functions of Cholesteryl Esters in Cells

Cholesteryl esters are integral to maintaining cellular cholesterol homeostasis and are involved in several key biological processes:

• Cholesterol Storage: The primary function of cholesteryl esters is to serve as a storage depot for excess cholesterol.[5] By converting free cholesterol to cholesteryl esters, cells can prevent the cytotoxic effects of high levels of free cholesterol in their membranes.[4] These esters are stored in specialized organelles called lipid droplets.[3]

• Cholesterol Transport: In the plasma, cholesteryl esters are the main form in which cholesterol is transported between tissues.[6][8] They are major components of the hydrophobic core of lipoproteins, particularly low-density lipoprotein (LDL) and high-density lipoprotein (HDL).[6]

• Precursor for Steroidogenesis: In steroidogenic tissues such as the adrenal glands and gonads, stored cholesteryl esters can be hydrolyzed by hormone-sensitive lipase (B570770) to release free cholesterol, which then serves as the precursor for the synthesis of steroid hormones.[9]

• Involvement in Disease: The accumulation of cholesteryl esters in macrophages within the arterial wall is a hallmark of atherosclerosis, leading to the formation of foam cells.[5][10] Altered cholesteryl ester metabolism has also been implicated in other conditions, including certain neurological disorders.[8]

The Fatty Acid Moiety: 11-Eicosenoic Acid

11-Eicosenoic acid, also known as gondoic acid, is a monounsaturated omega-9 fatty acid (20:1n-9).[11][12] It is found in various plant oils and nuts.[11][12] While not as abundant as other fatty acids in humans, it is present in tissues and has been identified as a human metabolite.[13]

Limited research exists on the specific biological effects of 11-eicosenoic acid. However, some studies suggest it may have immunomodulatory properties. For instance, in the human monocyte cell line (THP-1), cis-11-eicosenoic acid has been shown to promote the production of pro-inflammatory cytokines IL-1β and IL-6, while inhibiting the anti-inflammatory cytokine IL-10.[14] This suggests that the presence of 11-eicosenoic acid in cholesteryl 11-eicosenoate could potentially influence inflammatory responses in cells that accumulate this specific CE species.

Enzymatic Synthesis of Cholesteryl Esters

The synthesis of cholesteryl esters is catalyzed by two main enzymes that operate in different cellular compartments: Acyl-CoA:cholesterol acyltransferase (ACAT) and Lecithin:cholesterol acyltransferase (LCAT).

Acyl-CoA:Cholesterol Acyltransferase (ACAT)

ACAT is an intracellular enzyme located in the endoplasmic reticulum that catalyzes the esterification of cholesterol with long-chain fatty acyl-CoAs.[4][15] There are two isoforms of ACAT:

• ACAT1: Found in a wide variety of tissues, including macrophages, adrenal glands, and kidneys.[15] It is primarily responsible for the formation of cholesteryl ester stores in intracellular lipid droplets.[16]

• ACAT2: Primarily expressed in the intestine and liver and is involved in the absorption of dietary cholesterol and the assembly of lipoproteins.[15][16]

The substrate specificity of ACAT is broad, but it generally prefers unsaturated fatty acyl-CoAs, such as oleoyl-CoA.[16] It is plausible that 11-eicosenoyl-CoA could serve as a substrate for ACAT, leading to the synthesis of cholesteryl 11-eicosenoate, although specific studies confirming this are lacking.

Lecithin:Cholesterol Acyltransferase (LCAT)

LCAT is a soluble enzyme found in the plasma that is associated with high-density lipoproteins (HDL).[17] It plays a crucial role in reverse cholesterol transport by esterifying free cholesterol on the surface of HDL particles.[17] LCAT catalyzes the transfer of a fatty acid from the sn-2 position of phosphatidylcholine to the hydroxyl group of cholesterol, forming a cholesteryl ester.[18] The substrate specificity of LCAT is influenced by the phospholipid composition of the HDL particle.[18][19] While LCAT's preference for various fatty acids has been studied, its specific activity with 11-eicosenoic acid from phosphatidylcholine is not well-documented.

Quantitative Data

Direct quantitative data on the biological functions of cholesteryl 11-eicosenoate are not available in the current scientific literature. However, for context, the physicochemical properties of cholesteryl 11-eicosenoate are summarized in the table below.

Property	Value
Molecular Formula	C47H82O2
Molecular Weight	679.15 g/mol
CAS Number	70832-37-0
Appearance	Solid
Solubility	Insoluble in water

Experimental Protocols

As specific experimental protocols for studying the biological functions of cholesteryl 11-eicosenoate are not established, this section provides a general methodology for the analysis of cholesteryl esters in a biological sample.

General Protocol for Cholesteryl Ester Analysis

This protocol outlines the general steps for the extraction, separation, and quantification of cholesteryl esters from cultured cells or tissues.

1. Lipid Extraction:

• Homogenize cell pellets or tissue samples in a chloroform:methanol solvent mixture (e.g., 2:1, v/v) to extract total lipids.
• Add water or a salt solution to induce phase separation.
• Collect the lower organic phase containing the lipids.
• Dry the lipid extract under a stream of nitrogen.

2. Separation of Cholesteryl Esters:

• Resuspend the dried lipid extract in a small volume of a non-polar solvent.
• Spot the extract onto a thin-layer chromatography (TLC) plate (silica gel).
• Develop the TLC plate in a solvent system that separates neutral lipids, such as hexane:diethyl ether:acetic acid (e.g., 80:20:1, v/v/v).
• Alternatively, use high-performance liquid chromatography (HPLC) with a normal-phase column for better resolution and quantification.

3. Identification and Quantification:

• Visualize the separated lipid classes on the TLC plate using a fluorescent dye (e.g., primuline) or iodine vapor.
• Scrape the silica (B1680970) band corresponding to cholesteryl esters.
• Elute the cholesteryl esters from the silica with a solvent mixture.
• For fatty acid composition analysis, transmethylate the cholesteryl esters to fatty acid methyl esters (FAMEs) using a reagent like BF3-methanol.
• Analyze the FAMEs by gas chromatography-mass spectrometry (GC-MS) to identify and quantify the fatty acid components, including 11-eicosenoic acid.
• For direct quantification of intact cholesteryl 11-eicosenoate, use liquid chromatography-mass spectrometry (LC-MS) with an appropriate internal standard.

4. Enzymatic Quantification:

• Commercial kits are available for the quantification of total and free cholesterol.[20][21]
• The amount of cholesteryl ester can be determined by subtracting the free cholesterol value from the total cholesterol value after enzymatic hydrolysis of the esters.[21]

Visualization of Relevant Pathways

The following diagrams, created using the DOT language, illustrate the key pathways involved in cholesteryl ester metabolism.

Caption: Intracellular synthesis of cholesteryl esters via the ACAT pathway.

Caption: Extracellular synthesis of cholesteryl esters on HDL via the LCAT pathway.

Conclusion and Future Directions

Cholesteryl 11-eicosenoate is a specific molecular species within the broader class of cholesteryl esters. While its precise biological functions remain to be elucidated, its existence points to the complexity and specificity of lipid metabolism. Based on the known roles of cholesteryl esters and the potential pro-inflammatory nature of 11-eicosenoic acid, it is conceivable that cholesteryl 11-eicosenoate could play a role in modulating inflammatory processes within cells that accumulate it, such as in the context of atherosclerosis.

Future research should focus on several key areas:

• Identification in Biological Systems: Targeted lipidomics studies are needed to determine the abundance and distribution of cholesteryl 11-eicosenoate in various cell types and tissues, both in health and disease.

• Enzymatic Synthesis: In vitro enzyme assays with purified ACAT and LCAT should be conducted to confirm whether 11-eicosenoyl-CoA and 11-eicosenoic acid-containing phospholipids (B1166683) are efficient substrates for these enzymes.

• Functional Studies: Cellular studies using synthetic cholesteryl 11-eicosenoate could help to uncover its specific effects on cellular processes such as inflammation, lipid droplet dynamics, and cell signaling.

A deeper understanding of the biological roles of specific cholesteryl ester species like cholesteryl 11-eicosenoate will provide a more nuanced view of cholesterol metabolism and may reveal novel therapeutic targets for diseases associated with dyslipidemia and inflammation.

References

• 1. Redirecting [linkinghub.elsevier.com]
• 2. researchgate.net [researchgate.net]
• 3. How Sterol Esterification Affects Lipid Droplet Formation and Cellular Lipid Metabolism - Creative Proteomics [creative-proteomics.com]
• 4. Sterol O-acyltransferase - Wikipedia [en.wikipedia.org]
• 5. lipotype.com [lipotype.com]
• 6. Cholesterol Ester: Significance and symbolism [wisdomlib.org]
• 7. Human Metabolome Database: Showing metabocard for Cholesteryl acetate (HMDB0003822) [hmdb.ca]
• 8. Cholesteryl ester - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. EICOSENOIC ACID - Ataman Kimya [atamanchemicals.com]
• 12. 11-Eicosenoic Acid | Rupa Health [rupahealth.com]
• 13. cis-11-Eicosenoic acid | C20H38O2 | CID 5282768 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. biorxiv.org [biorxiv.org]
• 16. mdpi.com [mdpi.com]
• 17. Lecithin–cholesterol acyltransferase - Wikipedia [en.wikipedia.org]
• 18. Phosphatidylcholine substrate specificity of lecithin:cholesterol acyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Role of N-linked glycosylation of lecithin:cholesterol acyltransferase in lipoprotein substrate specificity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. sigmaaldrich.com [sigmaaldrich.com]
• 21. researchgate.net [researchgate.net]

The Tissue-Specific Landscape of Cholesteryl 11-eicosenoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding of the natural occurrence of Cholesteryl 11-eicosenoate and related cholesteryl esters in mammalian tissues. It is intended to be a resource for researchers investigating lipid metabolism, cellular signaling, and the development of therapeutics targeting lipid-related pathways. While specific quantitative data for the 11-eicosenoate isomer is limited in publicly available literature, this guide summarizes the existing knowledge on cholesteryl eicosenoate (C20:1), details the methodologies for its detection and quantification, and outlines the key biosynthetic pathways.

Natural Occurrence of Cholesteryl Eicosenoate (C20:1) in Mammalian Tissues

Cholesteryl esters are the primary form for the storage and transport of cholesterol in the body.[1] Their composition, particularly the fatty acid moiety, varies significantly between different tissues, reflecting the specific metabolic functions of each organ. Mammalian tissues are known to contain a diverse range of cholesteryl esters, with a prevalence of monounsaturated and polyunsaturated variants.[2][3]

Recent advancements in liquid chromatography-mass spectrometry (LC-MS) have enabled the detailed profiling of these lipid species. One such study successfully identified and quantified a range of cholesteryl esters, including cholesteryl eicosenoate (C20:1), across various mouse tissues.[2][4] While the specific isomer (11-eicosenoate) was not differentiated, the presence of the C20:1 cholesteryl ester was confirmed. The liver, a central organ for cholesterol metabolism, exhibited the highest diversity and concentration of cholesteryl esters.[4]

Below is a summary of the quantitative data for total cholesteryl esters and the relative abundance of key species in selected mouse tissues, providing context for the likely low-level presence of Cholesteryl Eicosenoate.

Tissue	Total Cholesteryl Esters (nmol/g tissue weight)	Cholesteryl Oleate (C18:1)	Cholesteryl Linoleate (C18:2)	Cholesteryl Arachidonate (C20:4)	Cholesteryl Eicosenoate (C20:1)
Liver	High	Abundant	Abundant	Present	Detected
Kidney	Low	Present	Present	Present	Detected
Brain	Very High (total cholesterol)	Low (as esters)	Low (as esters)	Low (as esters)	Not reported
Blood	Variable (nmol/mg protein)	Abundant	Abundant	Present	Detected

Data is synthesized from findings in Chandramouli & Kamat, 2024, which indicates that monounsaturated and polyunsaturated cholesteryl esters are the most abundant, with the liver showing the greatest diversity.[4] Specific values for Cholesteryl Eicosenoate are often low and may be part of the broader lipid profile data rather than individually highlighted.

Biosynthesis of Cholesteryl Esters

The synthesis of cholesteryl esters from cholesterol is a critical process for cellular cholesterol homeostasis. This reaction is primarily catalyzed by the enzyme Acyl-CoA:cholesterol acyltransferase (ACAT), which is located in the endoplasmic reticulum.[1] There are two known isoforms of this enzyme, ACAT1 and ACAT2, which have different tissue distributions and substrate specificities.[5][6] The enzyme facilitates the transfer of a fatty acyl group from an acyl-CoA molecule to the hydroxyl group of cholesterol, forming a cholesteryl ester.[1]

The availability of specific fatty acyl-CoAs, including 11-eicosenoyl-CoA, within the cell will influence the composition of the resulting cholesteryl esters. The substrate specificity of ACAT enzymes is a key determinant of the final cholesteryl ester profile in a given tissue.[7]

Caption: Intracellular synthesis of cholesteryl esters by the ACAT enzyme.

Experimental Protocols for the Analysis of Cholesteryl Esters

The analysis of cholesteryl esters in biological tissues requires robust and sensitive analytical methods. Liquid chromatography-mass spectrometry (LC-MS) is the current gold standard for the qualitative and quantitative analysis of these hydrophobic molecules.[2][3]

Lipid Extraction from Tissues

A standard protocol for the extraction of lipids from mammalian tissues is the Bligh-Dyer method, which utilizes a chloroform (B151607)/methanol (B129727)/water solvent system.

• Homogenize approximately 10-20 mg of tissue in a mixture of chloroform and methanol (1:2, v/v).

• Add chloroform and water to the homogenate to induce phase separation.

• Centrifuge the mixture to separate the organic and aqueous layers.

• Collect the lower organic phase containing the lipids.

• Dry the lipid extract under a stream of nitrogen.

• Reconstitute the dried lipid extract in an appropriate solvent (e.g., 2:1 chloroform:methanol, v/v) for LC-MS analysis.[4]

LC-MS Method for Cholesteryl Ester Profiling

The following is a detailed LC-MS protocol adapted from a validated method for the comprehensive analysis of cholesteryl esters in mammalian tissues.[2]

Liquid Chromatography (LC) System:

• Column: A reverse-phase C18 column (e.g., Gemini 5U C18, 5 µm, 50 x 4.6 mm).

• Mobile Phase A: 50:50 (v/v) Water:Methanol + 0.1% formic acid + 10 mM ammonium (B1175870) formate.

• Mobile Phase B: 80:20 (v/v) Isopropanol:Methanol + 0.1% formic acid + 10 mM ammonium formate.

• Flow Rate: 0.5 mL/min.

• Gradient:

  • 0–4 min: 40% B

  • 4–6 min: 40–60% B

  • 6–16 min: 60–100% B

  • 16–22 min: 100% B (wash)

  • 22–24 min: 100–40% B

  • 24–30 min: 40% B (re-equilibration)

Mass Spectrometry (MS) System:

• Instrument: Quadrupole Time-of-Flight (QTOF) mass spectrometer.

• Ionization Mode: Positive electrospray ionization (ESI).

• Acquisition Mode: Auto-MS/MS.

• Key Parameters for Cholesteryl Eicosenoate (C20:1):

  • Precursor Ion (m/z): 696.6655 ([M+NH4]+)

  • Product Ion (m/z): 369.3516 (corresponding to the dehydrated cholesterol fragment)

Quantification:

Absolute quantification can be achieved by comparing the area under the curve of the analyte to that of an appropriate internal standard (e.g., a deuterated or odd-chain cholesteryl ester) and normalizing to the initial tissue weight.[2]

References

• 1. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]
• 2. biorxiv.org [biorxiv.org]
• 3. A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. Mass-production of human ACAT-1 and ACAT-2 to screen isoform-specific inhibitor: a different substrate specificity and inhibitory regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Identification of ACAT1- and ACAT2-specific inhibitors using a novel, cell-based fluorescence assay: individual ACAT uniqueness - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Structural basis for catalysis and substrate specificity of human ACAT1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Cholesteryl 11-eicosenoate synthesis and biosynthesis pathways

An In-Depth Technical Guide to the Synthesis and Biosynthesis of Cholesteryl 11-Eicosenoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical synthesis and biological pathways involved in the formation of cholesteryl 11-eicosenoate. It includes detailed experimental protocols, quantitative data for related compounds, and pathway visualizations to support research and development activities.

Introduction

Cholesteryl 11-eicosenoate is an ester formed from the condensation of cholesterol and 11-eicosenoic acid. Cholesteryl esters are critical lipid molecules for the transport and storage of cholesterol in the body and have been implicated in various physiological and pathological processes, including atherosclerosis and neurodegenerative diseases. 11-Eicosenoic acid, also known as gondoic acid, is a monounsaturated omega-9 fatty acid found in various plant oils and nuts.[1][2][3] Understanding the synthesis and biosynthesis of specific cholesteryl esters like cholesteryl 11-eicosenoate is crucial for elucidating their precise biological roles and for developing therapeutic interventions targeting lipid metabolism.

Table 1: Properties of Cholesterol and 11-Eicosenoic Acid

Compound	Molar Mass ( g/mol )	Chemical Formula	Key Characteristics
Cholesterol	386.65	C₂₇H₄₆O	Essential structural component of animal cell membranes and precursor for steroid hormones, bile acids, and vitamin D.[4]
11-Eicosenoic Acid	310.51	C₂₀H₃₈O₂	Monounsaturated omega-9 fatty acid found in plant oils, particularly jojoba oil.[1][3]

Chemical Synthesis of Cholesteryl 11-Eicosenoate

The chemical synthesis of cholesteryl 11-eicosenoate involves the esterification of the 3β-hydroxyl group of cholesterol with the carboxyl group of 11-eicosenoic acid. Various methods can be employed for this transformation, often utilizing a catalyst or coupling agent to facilitate the reaction.

A general and efficient method involves the use of an organocatalyst, such as a triphenylphosphine-sulfur trioxide adduct, in a non-polar solvent like toluene. This approach offers high yields and avoids the use of more toxic reagents.

Caption: General schematic for the chemical synthesis of cholesteryl 11-eicosenoate.

Table 2: Summary of Reported Yields for Chemical Synthesis of Related Sterol Esters

Synthetic Method	Sterol	Fatty Acid/Acyl Source	Reported Yield	Reference
Annulation with β-keto ester	Tricyclic enone precursor	N/A	71-73%	[5]
Elaboration to final product	ent-Cholestenone	N/A	57% (4 steps)	[5]
Total Synthesis	(S)-citronellol (starting material)	N/A	2.0% (16 steps)	[5][6]

Biosynthesis of Cholesteryl 11-Eicosenoate

The biosynthesis of cholesteryl esters is a crucial intracellular process for managing cholesterol homeostasis. This reaction is catalyzed by the enzyme Sterol O-acyltransferase (SOAT), also known as Acyl-CoA:cholesterol acyltransferase (ACAT).[7][8] The biosynthesis of cholesteryl 11-eicosenoate requires two main substrates: cholesterol, derived from the cholesterol biosynthesis pathway, and 11-eicosenoyl-CoA, the activated form of 11-eicosenoic acid.

The overall biosynthetic process can be summarized in two key stages:

• Activation of 11-Eicosenoic Acid: The fatty acid is activated to its coenzyme A (CoA) thioester, 11-eicosenoyl-CoA, by an acyl-CoA synthetase enzyme. This step requires ATP.

• Esterification: The SOAT/ACAT enzyme, located in the endoplasmic reticulum, catalyzes the transfer of the 11-eicosenoyl group from 11-eicosenoyl-CoA to the 3β-hydroxyl group of cholesterol, forming cholesteryl 11-eicosenoate and releasing CoA.

There are two main isoforms of SOAT, SOAT1 (ACAT1) and SOAT2 (ACAT2), which have different tissue distributions and substrate preferences.[7]

Caption: Biosynthesis pathway of cholesteryl 11-eicosenoate.

Table 3: Properties of Human SOAT/ACAT Isoforms

Feature	SOAT1 (ACAT1)	SOAT2 (ACAT2)	Reference
Primary Tissue Distribution	Ubiquitous (e.g., adrenal glands, macrophages, kidneys)	Intestine, liver	[7]
Subcellular Location	Endoplasmic Reticulum	Endoplasmic Reticulum	[7]
Primary Function	Intracellular cholesterol homeostasis	Dietary cholesterol absorption and lipoprotein assembly	[7]
Substrate Preference	More rapidly utilizes cholesterol	Efficiently esterifies other cholic acid derivatives	[7][9]

Experimental Protocols

Protocol for Chemical Synthesis of Cholesteryl 11-Eicosenoate

This protocol is adapted from established methods for the synthesis of cholesteryl esters.

Materials:

• Cholesterol (1.0 eq)

• 11-Eicosenoic acid (1.2 eq)

• Dicyclohexylcarbodiimide (DCC) (1.5 eq)

• 4-Dimethylaminopyridine (DMAP) (0.1 eq)

• Dichloromethane (DCM), anhydrous

• Silica (B1680970) gel for column chromatography

• Hexane and Ethyl Acetate (B1210297) for elution

Procedure:

• Dissolve cholesterol (1.0 eq) and 11-eicosenoic acid (1.2 eq) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

• Add DMAP (0.1 eq) to the solution and stir.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add DCC (1.5 eq) portion-wise to the cooled solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, filter the mixture to remove the dicyclohexylurea (DCU) byproduct.

• Wash the filtrate with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield pure cholesteryl 11-eicosenoate.

Caption: Experimental workflow for the chemical synthesis of cholesteryl 11-eicosenoate.

Protocol for Quantification by LC-MS/MS

This protocol outlines a general procedure for the quantification of cholesteryl 11-eicosenoate in biological tissues, based on established lipidomics methods.[10][11]

Materials:

• Tissue sample (e.g., liver, plasma)

• Internal standard (e.g., d7-cholesteryl oleate)

• Isopropanol, Hexane, Ethyl Acetate (LC-MS grade)

• Formic acid (LC-MS grade)

• Solid Phase Extraction (SPE) cartridges

Procedure:

• Homogenization: Homogenize a known weight of tissue in a suitable buffer.

• Lipid Extraction:

  • Add the internal standard to the homogenate.

  • Perform a liquid-liquid extraction using a hexane/isopropanol solvent system.

  • Vortex and centrifuge to separate the phases.

  • Collect the upper organic layer containing the lipids.

• Sample Cleanup (Optional): Use SPE to remove interfering substances if necessary.

• LC-MS/MS Analysis:

  • Reconstitute the dried lipid extract in the mobile phase.

  • Inject the sample onto a C18 reverse-phase column.

  • Use a gradient elution with a mobile phase consisting of an aqueous solution with formic acid and an organic solvent mixture (e.g., acetonitrile/isopropanol).

  • Detect the analyte using a tandem mass spectrometer in positive ion mode with Multiple Reaction Monitoring (MRM). The transition would be from the precursor ion (e.g., [M+NH₄]⁺) to a characteristic product ion (e.g., the cholesterol fragment at m/z 369.3).[12]

• Quantification:

  • Construct a calibration curve using standards of known concentrations.

  • Calculate the concentration of cholesteryl 11-eicosenoate in the sample based on the peak area ratio of the analyte to the internal standard.

Caption: Workflow for the quantification of cholesteryl 11-eicosenoate by LC-MS/MS.

Table 4: Representative Performance of LC-MS/MS Methods for Lipid Quantification

Analyte Class	Linearity (R²)	Precision (CV%)	LLOQ	Reference
Oxysterols	> 0.995	Intra-day: 0.47-14.05%Inter-day: 1.54-9.96%	Not specified	[10]
Eicosanoids	Not specified	Intra-day: 1.38-26.76%	0.01-0.1 nmol/g	[11]

Note: This table illustrates the typical performance of LC-MS/MS methods for related lipid classes. Similar performance would be expected for a validated cholesteryl 11-eicosenoate assay.

References

• 1. 11-Eicosenoic acid - Wikipedia [en.wikipedia.org]
• 2. 11-Eicosenoic Acid | Rupa Health [rupahealth.com]
• 3. EICOSENOIC ACID - Ataman Kimya [atamanchemicals.com]
• 4. med.libretexts.org [med.libretexts.org]
• 5. A Concise Synthesis of ent-Cholesterol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Mass-production of human ACAT-1 and ACAT-2 to screen isoform-specific inhibitor: a different substrate specificity and inhibitory regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. TTD: Therapeutic Target Database [ttd.idrblab.cn]
• 9. researchgate.net [researchgate.net]
• 10. Quantitative Determination of a Series of Oxysterols by an Optimized LC-MS/MS Analysis in Different Tissue Types - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Simultaneous tissue profiling of eicosanoid and endocannabinoid lipid families in a rat model of osteoarthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Physical Characteristics of Pure Cholesteryl 11-Eicosenoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known physical characteristics of pure Cholesteryl 11-eicosenoate (CE 20:1). The document is structured to be a practical resource for researchers, scientists, and professionals in drug development who are working with or exploring the applications of this specific cholesteryl ester. The guide summarizes key quantitative data, outlines general experimental protocols for its synthesis and characterization, and includes a visual workflow to guide laboratory practices.

Core Physical and Chemical Properties

Cholesteryl 11-eicosenoate is an ester formed from the condensation of cholesterol and 11-eicosenoic acid. As a member of the cholesteryl ester family, its physical properties are of significant interest in various fields, including biochemistry, materials science, and pharmacology. The following table summarizes the core physical and chemical data currently available for Cholesteryl 11-eicosenoate.

Property	Value	Source
Molecular Formula	C47H82O2	[1][2]
Molecular Weight	679.15 g/mol	[1][2]
Physical State	Solid at room temperature
Storage	Freezer	[1][2]
Purity (typical)	>99%	[1][2]
Transition Temperatures (cis-isomer)	19.8 °C and 38.1 °C

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of Cholesteryl 11-eicosenoate are not extensively published. However, based on established methods for cholesteryl esters, the following sections outline the general procedures that would be employed.

Synthesis of Cholesteryl 11-eicosenoate (General Procedure)

The synthesis of Cholesteryl 11-eicosenoate can be achieved through the esterification of cholesterol with 11-eicosenoic acid. A common method involves the use of a coupling agent, such as dicyclohexylcarbodiimide (B1669883) (DCC), in the presence of a catalyst like 4-dimethylaminopyridine (B28879) (DMAP).

Materials:

• Cholesterol

• 11-eicosenoic acid

• Dicyclohexylcarbodiimide (DCC)

• 4-dimethylaminopyridine (DMAP)

• Anhydrous dichloromethane (B109758) (DCM) as the solvent

• Argon or Nitrogen gas for inert atmosphere

• Silica (B1680970) gel for column chromatography

• Hexane (B92381) and Ethyl Acetate (B1210297) for chromatography elution

Procedure:

• Cholesterol and 11-eicosenoic acid are dissolved in anhydrous DCM under an inert atmosphere.

• DMAP is added to the solution, followed by the slow addition of a solution of DCC in anhydrous DCM.

• The reaction mixture is stirred at room temperature for several hours to overnight.

• The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is filtered to remove the dicyclohexylurea (DCU) byproduct.

• The filtrate is washed successively with dilute acid, a saturated solution of sodium bicarbonate, and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure Cholesteryl 11-eicosenoate.

• The final product is dried under high vacuum to remove any residual solvent.

Characterization of Physical Properties

The physical properties of the synthesized Cholesteryl 11-eicosenoate would be characterized using a suite of standard analytical techniques.

Differential Scanning Calorimetry is a thermoanalytical technique used to determine the temperatures and heat flows associated with phase transitions in a material.

Procedure:

• A small, accurately weighed sample of pure Cholesteryl 11-eicosenoate (typically 1-5 mg) is hermetically sealed in an aluminum pan.

• An empty sealed aluminum pan is used as a reference.

• The sample and reference pans are placed in the DSC cell.

• The temperature of the cell is ramped up and down at a controlled rate (e.g., 5-10 °C/min) over a temperature range that encompasses the expected transitions.

• The heat flow to the sample relative to the reference is recorded as a function of temperature.

• Phase transitions, such as melting and crystallization, are identified as endothermic or exothermic peaks in the DSC thermogram. The peak temperatures are reported as the transition temperatures.

Polarized Light Microscopy is used to observe the different phases and textures of liquid crystalline materials like cholesteryl esters.

Procedure:

• A small amount of the Cholesteryl 11-eicosenoate sample is placed on a clean glass microscope slide.

• The sample is covered with a coverslip.

• The slide is placed on a hot stage attached to a polarized light microscope.

• The sample is heated and cooled at a controlled rate while being observed through the crossed polarizers of the microscope.

• Different liquid crystalline phases (e.g., cholesteric, smectic) will exhibit characteristic textures and birefringence, which are recorded at different temperatures.

• The temperatures at which these phase transitions occur are noted and correlated with the data obtained from DSC.

X-ray Diffraction is a powerful technique for determining the atomic and molecular structure of a crystal. For a crystalline solid like Cholesteryl 11-eicosenoate, XRD can provide information about the packing of the molecules in the solid state.

Procedure:

• A high-quality single crystal of Cholesteryl 11-eicosenoate is grown, or a powder sample is prepared.

• The sample is mounted on a goniometer in an X-ray diffractometer.

• A monochromatic beam of X-rays is directed at the sample.

• The scattered X-rays produce a diffraction pattern of spots (for a single crystal) or rings (for a powder) which is recorded by a detector.

• The positions and intensities of the diffraction peaks are analyzed to determine the unit cell dimensions and the arrangement of atoms within the crystal lattice.

Solubility Profile

Cholesteryl esters are generally hydrophobic molecules.

• Aqueous Solubility: Cholesteryl 11-eicosenoate is expected to be practically insoluble in water.

• Organic Solvent Solubility: It is anticipated to be soluble in a range of nonpolar and moderately polar organic solvents, such as chloroform, dichloromethane, diethyl ether, hexane, and toluene. For practical laboratory use, dissolving in a minimal amount of a chlorinated solvent and then diluting with a less polar solvent like hexane is a common practice for purification by chromatography.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and physical characterization of Cholesteryl 11-eicosenoate.

Caption: A flowchart illustrating the synthesis and subsequent physical characterization of Cholesteryl 11-eicosenoate.

References

• 1. larodan.com [larodan.com]
• 2. Cholesteryl 11-Eicosenoate - CD Biosynsis [biosynsis.com]

Cholesteryl 11-Eicosenoate: An In-Depth Technical Guide to its Interaction with Cell Membranes

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cholesteryl 11-eicosenoate, a cholesterol ester, is a significant modulator of cell membrane biophysics and signaling cascades. This technical guide provides a comprehensive overview of its interaction with cell membranes, detailing its impact on membrane fluidity, the formation of lipid rafts, and its role in cellular signaling. This document synthesizes available quantitative data, presents detailed experimental protocols for studying these interactions, and visualizes key pathways and workflows. While specific research on Cholesteryl 11-eicosenoate is limited, this guide extrapolates from the broader knowledge of cholesteryl esters and related unsaturated fatty acid esters to provide a foundational understanding for researchers in cellular biology and drug development.

Introduction: The Role of Cholesteryl Esters in Cellular Membranes

Cholesterol esters (CEs) are neutral lipids formed through the esterification of cholesterol with a fatty acid.[1] While free cholesterol is a crucial component for maintaining the structural integrity and fluidity of cell membranes, CEs are primarily found in lipid droplets as a storage form of cholesterol.[2] However, CEs can also be present in cell membranes, where they significantly influence the membrane's physical properties and the function of membrane-associated proteins.[1] The incorporation of CEs, such as Cholesteryl 11-eicosenoate, into the lipid bilayer can alter membrane fluidity, thickness, and the organization of lipid microdomains known as lipid rafts.[3] These alterations, in turn, can modulate the activity of membrane-bound receptors and downstream signaling pathways, impacting various cellular processes.

Biophysical Interactions of Cholesteryl 11-Eicosenoate with Cell Membranes

The biophysical effects of Cholesteryl 11-eicosenoate on cell membranes are dictated by its unique structure, comprising a rigid sterol ring and a long, unsaturated acyl chain. The presence of the double bond in the 11-eicosenoate chain introduces a kink, influencing its packing within the lipid bilayer.

Quantitative Data on the Physical Properties of Cholesteryl cis-11-Eicosenoate

Specific quantitative data for Cholesteryl 11-eicosenoate is scarce. However, data for the closely related isomer, Cholesteryl cis-11-eicosenoate, provides valuable insights into its physical behavior.

Property	Value	Reference
Crystalline to Mesomorphic Transition Temperature	19.8 °C	[4]
Mesomorphic to Isotropic Liquid Transition Temperature	38.1 °C	[4]

Note: This data is for Cholesteryl cis-11-eicosenoate and should be considered an approximation for Cholesteryl 11-eicosenoate.

Effects on Membrane Fluidity and Order

The incorporation of cholesteryl esters into a phospholipid bilayer generally leads to a decrease in membrane fluidity.[5] The rigid sterol nucleus of the cholesteryl moiety restricts the motion of the surrounding phospholipid acyl chains, leading to a more ordered membrane state. The unsaturated nature of the 11-eicosenoate chain may partially counteract this ordering effect compared to a saturated acyl chain of the same length.

Role in Lipid Raft Formation and Signaling

Lipid rafts are specialized membrane microdomains enriched in cholesterol, sphingolipids, and specific proteins.[6] These domains serve as platforms for the assembly of signaling complexes.[7]

Influence on Lipid Raft Stability

While free cholesterol is a key organizer of lipid rafts, the role of cholesteryl esters is less direct. Their presence within the membrane can influence the overall lipid packing and phase behavior, which in turn can affect the stability and composition of lipid rafts. The bulky nature of cholesteryl esters may disrupt the tight packing required for stable raft formation if present at high concentrations.

Modulation of Signaling Pathways

The 11-eicosenoate moiety of Cholesteryl 11-eicosenoate is a derivative of eicosenoic acid, a monounsaturated omega-9 fatty acid. Eicosanoids, derived from polyunsaturated fatty acids, are potent signaling molecules involved in inflammation and immunity.[8][9] While direct evidence for Cholesteryl 11-eicosenoate is lacking, it is plausible that its metabolic products could participate in signaling cascades. For instance, eicosapentaenoic acid (EPA), a related polyunsaturated fatty acid, has been shown to modulate the Nrf2 signaling pathway, which is involved in the cellular antioxidant response.[10]

Signaling Pathway: Potential Involvement of Eicosenoic Acid Metabolites in Nrf2 Activation

Caption: Potential modulation of the Nrf2 signaling pathway by metabolites of Cholesteryl 11-eicosenoate.

Experimental Protocols

This section provides detailed methodologies for key experiments to investigate the interaction of Cholesteryl 11-eicosenoate with cell membranes.

Synthesis of Cholesteryl 11-Eicosenoate

A general method for the synthesis of cholesteryl esters involves the esterification of cholesterol with the corresponding fatty acid.[2]

Workflow for Synthesis of Cholesteryl Esters

Caption: General workflow for the synthesis of cholesteryl esters.

Protocol:

• Reagents: Cholesterol, 11-eicosenoic acid, triphenylphosphine-sulfur trioxide adduct (Ph3P·SO3) as an organocatalyst, and toluene (B28343) as the solvent.[2]

• Procedure:

  • Dissolve equimolar amounts of cholesterol and 11-eicosenoic acid in toluene.

  • Add the Ph3P·SO3 catalyst to the solution.

  • Heat the reaction mixture at 110°C under an inert atmosphere.

  • Monitor the reaction progress using thin-layer chromatography (TLC).

• Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel using a suitable solvent system (e.g., hexane/ethyl acetate (B1210297) gradient).

• Characterization:

  • Confirm the structure and purity of the synthesized Cholesteryl 11-eicosenoate using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Investigating Membrane Fluidity using Fluorescence Anisotropy

Fluorescence anisotropy measures the rotational mobility of a fluorescent probe embedded in the lipid bilayer, providing an indication of membrane fluidity.[5]

Experimental Workflow for Fluorescence Anisotropy

Caption: Workflow for measuring membrane fluidity using fluorescence anisotropy.

Protocol:

• Liposome Preparation:

  • Prepare lipid films of 1-palmitoyl-2-oleoyl-glycero-3-phosphocholine (POPC) with varying molar percentages of Cholesteryl 11-eicosenoate (e.g., 0, 1, 5, 10 mol%).

  • Hydrate the lipid films with a suitable buffer to form multilamellar vesicles (MLVs).

  • Prepare large unilamellar vesicles (LUVs) by extrusion through polycarbonate filters with a defined pore size (e.g., 100 nm).

• Fluorescent Probe Labeling:

  • Incubate the LUVs with a fluorescent probe, such as 1,6-diphenyl-1,3,5-hexatriene (B155585) (DPH), at a probe-to-lipid ratio of 1:500.

• Anisotropy Measurement:

  • Use a spectrofluorometer equipped with polarizers.

  • Excite the sample with vertically polarized light at the excitation maximum of the probe (e.g., 350 nm for DPH).

  • Measure the fluorescence emission intensity parallel (I_parallel) and perpendicular (I_perpendicular) to the excitation polarization at the emission maximum (e.g., 428 nm for DPH).

• Data Analysis:

  • Calculate the fluorescence anisotropy (r) using the formula: r = (I_parallel - G * I_perpendicular) / (I_parallel + 2 * G * I_perpendicular), where G is the grating correction factor.

  • Compare the anisotropy values for liposomes with and without Cholesteryl 11-eicosenoate to determine its effect on membrane fluidity. An increase in anisotropy indicates a decrease in fluidity.

Molecular Dynamics (MD) Simulations

MD simulations provide atomistic-level insights into the dynamic interactions between Cholesteryl 11-eicosenoate and membrane components.

General Workflow for MD Simulations

Caption: A generalized workflow for performing molecular dynamics simulations.

Protocol:

• System Setup:

  • Use a molecular modeling software (e.g., GROMACS, CHARMM) to build a lipid bilayer system (e.g., POPC).

  • Insert Cholesteryl 11-eicosenoate molecules into the bilayer at desired concentrations.

• Solvation and Ionization:

  • Solvate the system with a water model (e.g., TIP3P).

  • Add ions to neutralize the system and mimic physiological ionic strength.

• Equilibration:

  • Perform energy minimization to remove steric clashes.

  • Run short simulations under constant volume and temperature (NVT ensemble) followed by constant pressure and temperature (NPT ensemble) to equilibrate the system.

• Production Run:

  • Run a long production simulation (nanoseconds to microseconds) to sample the conformational space of the system.

• Analysis:

  • Analyze the simulation trajectory to calculate various biophysical properties, including:

    • Membrane thickness

    • Area per lipid

    • Order parameters of lipid acyl chains

    • Radial distribution functions to characterize the interactions between Cholesteryl 11-eicosenoate and other membrane components.

Conclusion and Future Directions

Cholesteryl 11-eicosenoate, as a representative of unsaturated cholesteryl esters, likely plays a multifaceted role in modulating the biophysical properties of cell membranes and influencing cellular signaling. While direct experimental evidence for this specific molecule is limited, the established principles of cholesterol and fatty acid ester interactions with lipid bilayers provide a strong foundation for future research. The experimental protocols outlined in this guide offer a roadmap for researchers to elucidate the precise effects of Cholesteryl 11-eicosenoate on membrane fluidity, lipid raft dynamics, and specific signaling pathways. A deeper understanding of these interactions will be invaluable for the development of novel therapeutic strategies targeting membrane-associated processes. Future studies should focus on obtaining specific quantitative data for Cholesteryl 11-eicosenoate to validate the hypotheses presented in this guide and to fully uncover its biological significance.

References

• 1. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]
• 2. A simple and efficient approach for the synthesis of cholesterol esters of long-chain saturated fatty acids by using Ph3P·SO3 as a versatile organocatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Esterified eicosanoids: generation, characterization and function - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cholesteryl Phenolipids as Potential Biomembrane Antioxidants | MDPI [mdpi.com]
• 6. Membrane Lipid Rafts and Their Role in Axon Guidance - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. academic.oup.com [academic.oup.com]
• 10. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note: Quantification of Cholesteryl 11-eicosenoate using a Robust LC-MS/MS Method

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cholesteryl esters (CEs) are neutral lipids that serve as the primary storage and transport form of cholesterol within the body. Dysregulation of CE metabolism is closely linked to various pathologies, including cardiovascular disease and metabolic disorders.[1][2] Cholesteryl 11-eicosenoate, an ester of cholesterol and 11-eicosenoic acid, is one of the many CE species found in biological systems. Accurate quantification of specific CEs like Cholesteryl 11-eicosenoate is crucial for understanding lipid metabolism and identifying potential disease biomarkers.[3]

This application note details a sensitive and robust Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of Cholesteryl 11-eicosenoate in biological matrices. The protocol is designed to be compatible with standard high-throughput lipidomics workflows.[2]

Principle

The method employs a liquid-liquid extraction technique to isolate lipids from the sample matrix. The extracted lipids are then separated using reverse-phase liquid chromatography (LC), which is well-suited for hydrophobic molecules like cholesteryl esters.[4][5] The separated analytes are ionized using electrospray ionization (ESI) and detected by a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. This targeted approach ensures high selectivity and sensitivity for the precise quantification of Cholesteryl 11-eicosenoate.[1] A common characteristic fragment of cholesteryl esters, the dehydrated cholesterol ion at m/z 369.35, is used as a confirmatory product ion.[4]

Experimental Protocols

1. Sample Preparation: Lipid Extraction

This protocol is adapted for plasma or serum samples. For tissue samples, homogenization in a suitable buffer is required prior to extraction.

• Reagents:

  • Isopropanol (B130326) (IPA), LC-MS grade

  • Chloroform (CHCl₃), LC-MS grade

  • Methanol (MeOH), LC-MS grade

  • LC-MS grade water

  • Internal Standard (IS): A suitable non-endogenous deuterated cholesteryl ester (e.g., Cholesteryl-d7 Palmitate).

• Procedure:

  • Thaw samples (plasma, serum) on ice.

  • To a 1.5 mL microcentrifuge tube, add 50 µL of the sample.

  • Add 10 µL of the internal standard solution (concentration to be optimized based on instrument sensitivity).

  • Add 250 µL of chilled isopropanol to precipitate proteins.[6]

  • Vortex vigorously for 30 seconds.

  • For a more comprehensive extraction, a Bligh-Dyer based method can be used: add 500 µL of Chloroform:Methanol (2:1, v/v).[7]

  • Vortex for 2 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Carefully transfer the lower organic layer to a new tube.

  • Dry the extract under a gentle stream of nitrogen gas.

  • Reconstitute the dried lipid extract in 200 µL of Acetonitrile:Isopropanol (1:1, v/v) for LC-MS/MS analysis.[4]

2. LC-MS/MS Analysis

• Instrumentation: A UHPLC system coupled to a tandem mass spectrometer (e.g., Agilent 1290 Infinity II UHPLC with an Agilent 6545 QTOF or equivalent).[4]

• Liquid Chromatography (LC) Conditions: The following conditions are based on established methods for separating cholesteryl esters.[4][5]

  Parameter	Value
  Column	C18 Reverse-Phase Column (e.g., Gemini 5U C18, 50 x 4.6 mm, 5 µm)[4][5]
  Mobile Phase A	50:50 Water:Methanol + 10 mM Ammonium (B1175870) Formate + 0.1% Formic Acid[4][5]
  Mobile Phase B	80:20 Isopropanol:Methanol + 10 mM Ammonium Formate + 0.1% Formic Acid[4][5]
  Flow Rate	0.5 mL/min[4][5]
  Column Temperature	40°C[5]
  Autosampler Temp.	10°C[5]
  Injection Volume	5-10 µL
  LC Gradient	See Table 1 below

• Mass Spectrometry (MS) Conditions:

  Parameter	Value
  Ionization Mode	Positive Electrospray Ionization (ESI+)
  Scan Type	Multiple Reaction Monitoring (MRM)
  Spray Voltage	~4.4 kV (optimization recommended)[7]
  Capillary Temp.	~350°C (optimization recommended)[7]
  Sheath Gas	~45 units (optimization recommended)[7]
  Collision Gas	Argon
  MRM Transitions	See Table 2 below

Data Presentation & Summary Tables

Table 1: Liquid Chromatography Gradient Program This gradient is designed to effectively separate hydrophobic cholesteryl esters.[5]

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	60	40
4.0	60	40
6.0	40	60
16.0	0	100
22.0	0	100
24.0	60	40
30.0	60	40

Table 2: MRM Transitions for Cholesteryl 11-eicosenoate The precursor ion is the calculated m/z for the ammonium adduct [M+NH₄]⁺. The product ion is the characteristic dehydrated cholesterol fragment.[4]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Cholesteryl 11-eicosenoate	696.68*	369.35	100	10-15 (Optimize)
Internal Standard (IS)	Analyte-specific	Analyte-specific	100	Optimize

*Note: The theoretical monoisotopic mass of Cholesteryl 11-eicosenoate (C₄₇H₈₂O₂) is 678.63. The ammonium adduct [M+NH₄]⁺ is m/z 696.68. This should be confirmed experimentally.

Experimental Workflow Visualization

The following diagram illustrates the complete workflow from sample collection to data analysis for the quantification of Cholesteryl 11-eicosenoate.

Caption: Workflow for Cholesteryl 11-eicosenoate quantification.

References

• 1. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 2. A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. biorxiv.org [biorxiv.org]
• 6. waters.com [waters.com]
• 7. Protocol for Cholesterol & Derivatives in Eye Tissue via LC-MS/MS - Creative Proteomics [creative-proteomics.com]

Application Note and Protocol: Derivatization of Cholesteryl 11-Eicosenoate for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the derivatization of cholesteryl 11-eicosenoate for analysis by gas chromatography-mass spectrometry (GC-MS). Cholesteryl esters are comprised of a cholesterol molecule and a long-chain fatty acid, and their analysis often requires derivatization to increase volatility and improve chromatographic separation. Two primary methods are presented: a transesterification protocol to analyze the fatty acid component as its methyl ester (FAME), and a saponification followed by silylation protocol for the simultaneous analysis of both the cholesterol and fatty acid moieties as their trimethylsilyl (B98337) (TMS) derivatives.

Principle of the Methods

Direct analysis of intact cholesteryl esters by GC-MS is challenging due to their high molecular weight and low volatility. Derivatization is therefore a critical step.

• Method A: Transesterification to Fatty Acid Methyl Esters (FAMEs): This is the most common method for analyzing the fatty acid profile of lipids.[1] An acid or base catalyst is used to cleave the ester bond and simultaneously methylate the carboxyl group of the fatty acid.[2][3] This procedure yields methyl 11-eicosenoate, which is volatile and readily analyzed by GC-MS. This method is ideal for quantifying the fatty acid portion of the molecule.

• Method B: Saponification and Silylation: This two-step process first involves saponification (base-catalyzed hydrolysis) to break the ester bond, yielding free cholesterol and the free fatty acid (11-eicosenoic acid).[1] Both molecules are then derivatized using a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), to replace active hydrogens on the hydroxyl and carboxyl groups with a trimethylsilyl (TMS) group.[4][5] This produces volatile TMS-cholesterol and TMS-11-eicosenoate, allowing for their simultaneous detection.

Experimental Protocols

A crucial preliminary step for both derivatization methods is the efficient extraction of lipids from the sample matrix.

Lipid Extraction (Modified Bligh & Dyer Method)

This protocol is suitable for extracting total lipids from biological tissues or cells.[6][7]

• Homogenization: Homogenize a known quantity of the sample (e.g., 25-50 mg of tissue) in a chloroform (B151607)/methanol (B129727) mixture (1:2, v/v). For accurate quantification, an internal standard (e.g., cholesteryl heptadecanoate) should be added at this stage.

• Phase Separation: Add chloroform and water to the homogenate to achieve a final solvent ratio of chloroform:methanol:water (2:2:1.8). Vortex the mixture vigorously for 2 minutes.

• Centrifugation: Centrifuge the sample at 3,000 x g for 10 minutes to facilitate phase separation.

• Collection: Carefully collect the lower organic layer, which contains the lipids, using a glass Pasteur pipette and transfer it to a clean vial.

• Drying: Evaporate the solvent to complete dryness under a gentle stream of nitrogen gas. The resulting lipid extract is now ready for derivatization.

Method A: Transesterification Protocol (using Methanolic HCl)

This protocol converts the fatty acid moiety of the cholesteryl ester into its corresponding FAME.

• Reagent Preparation: Prepare 5% anhydrous hydrogen chloride (HCl) in methanol by carefully bubbling dry HCl gas into anhydrous methanol or by the slow addition of acetyl chloride to cold, anhydrous methanol (e.g., 1 mL acetyl chloride to 10 mL methanol).[3]

• Reaction: Add 2 mL of the 5% methanolic HCl reagent to the dried lipid extract.

• Incubation: Securely cap the vial and heat at 80°C for 2 hours to ensure complete transesterification.

• Extraction: After cooling to room temperature, add 1 mL of water and 2 mL of hexane (B92381) to the vial. Vortex thoroughly for 1 minute.

• Isolation: Centrifuge briefly to separate the phases. The upper hexane layer, containing the FAMEs, is transferred to a new vial for GC-MS analysis.

Method B: Saponification and Silylation Protocol

This protocol allows for the analysis of both cholesterol and the fatty acid.

Step 1: Saponification

• Reaction: Add 2 mL of 1 M methanolic KOH to the dried lipid extract.

• Incubation: Cap the vial and heat at 70°C for 1 hour.

• Acidification: After cooling, acidify the mixture to a pH below 3 by adding 6 M HCl. This protonates the fatty acid, making it extractable into an organic solvent.

• Extraction: Add 2 mL of hexane and 1 mL of water, vortex, and centrifuge. Collect the upper hexane layer containing free cholesterol and free 11-eicosenoic acid.

• Drying: Evaporate the hexane to dryness under a stream of nitrogen.

Step 2: Silylation

• Reagents: Add 100 µL of anhydrous pyridine (B92270) and 100 µL of a silylating agent, such as BSTFA with 1% TMCS (trimethylchlorosilane), to the dried sample.[4][5]

• Reaction: Cap the vial tightly and heat at 70°C for 30 minutes.[8]

• Analysis: After cooling, the sample containing TMS-cholesterol and TMS-11-eicosenoate is ready for direct injection into the GC-MS.

GC-MS Analysis Parameters

The following table provides typical GC-MS conditions. These should be optimized based on the specific instrument and column used.

Parameter	Recommended Setting
Gas Chromatograph
Column	HP-5MS (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium, constant flow rate of 1.2 mL/min[9]
Injection Mode	Splitless, 1 µL injection volume
Inlet Temperature	280 °C[4]
Oven Program	Initial temp 120°C, hold for 2 min; ramp at 10°C/min to 300°C; hold for 10 min[4][10]
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230 °C
Quadrupole Temp	150 °C
Mass Scan Range	m/z 50 - 650

Data Presentation

Quantitative data should be organized for clarity. The table below shows an example structure for presenting results.

Sample ID	Analyte (Derivative)	Retention Time (min)	Quantifier Ion (m/z)	Peak Area	Concentration (µg/mL)
Control-1	Methyl 11-eicosenoate	18.5	326 (M+)	150,000	15.0
Treated-1	Methyl 11-eicosenoate	18.5	326 (M+)	250,000	25.0
Control-1	TMS-Cholesterol	25.2	329	200,000	20.0
Control-1	TMS-11-eicosenoate	18.2	384 (M+)	145,000	14.5
Treated-1	TMS-Cholesterol	25.2	329	210,000	21.0
Treated-1	TMS-11-eicosenoate	18.2	384 (M+)	240,000	24.0

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocols.

Caption: Workflow for derivatization of cholesteryl esters.

References

• 1. gcms.cz [gcms.cz]
• 2. researchgate.net [researchgate.net]
• 3. diverdi.colostate.edu [diverdi.colostate.edu]
• 4. mdpi.com [mdpi.com]
• 5. Derivatization techniques for free fatty acids by GC [restek.com]
• 6. Analysis of Cholesterol Lipids Using Gas Chromatography Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Analysis of Cholesterol Lipids Using Gas Chromatography Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 8. GC Analysis of Sterols (Silylated Derivatives) in Olive Oil (Free Sterol Fraction) on SLB®-5ms after SPE using Discovery DSC-Si [sigmaaldrich.cn]
• 9. Protocol: GC-MS for Optic Nerve Cholesterol Metabolites - Creative Proteomics [creative-proteomics.com]
• 10. Sample Preparation and Measurement of Cholesterol in Pig Bile Using SPE and GC/MS | Labcompare.com [labcompare.com]

Application Notes and Protocols for Cholesteryl 11-eicosenoate Analysis in Liver Tissue

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl esters are neutral lipids that play a crucial role in the storage and transport of cholesterol within the body. The accumulation of specific cholesteryl esters, such as Cholesteryl 11-eicosenoate, in the liver can be indicative of certain metabolic dysregulations and is of significant interest in the study of liver diseases and the development of therapeutic interventions. Accurate and reproducible quantification of Cholesteryl 11-eicosenoate in liver tissue is therefore essential for advancing research in this area.

This document provides a detailed protocol for the sample preparation and analysis of Cholesteryl 11-eicosenoate in liver tissue using a modified Folch lipid extraction method followed by high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS).

Experimental Workflow

Caption: Workflow for Cholesteryl 11-eicosenoate analysis.

Materials and Reagents

• Solvents (HPLC or MS grade): Chloroform, Methanol, Isopropanol, Acetonitrile, Water

• Reagents: Phosphate-buffered saline (PBS), Sodium chloride (NaCl), Butylated hydroxytoluene (BHT), Ammonium (B1175870) formate

• Internal Standard (IS): d7-Cholesteryl oleate (B1233923) or other suitable stable isotope-labeled cholesteryl ester

• Equipment: Homogenizer (e.g., bead beater, sonicator, or rotor-stator), Centrifuge, Nitrogen evaporator, HPLC system coupled to a tandem mass spectrometer (e.g., QTOF or Triple Quadrupole).

Experimental Protocol

Sample Preparation and Homogenization

• Accurately weigh approximately 50 mg of frozen liver tissue.

• Place the tissue in a 2 mL tube containing ceramic beads and 1 mL of ice-cold PBS.

• To prevent lipid oxidation, add BHT to the PBS to a final concentration of 0.01% (w/v).[1]

• Homogenize the tissue using a bead beater or other suitable homogenizer until a uniform suspension is achieved. Keep samples on ice throughout the process.

Lipid Extraction (Modified Folch Method)

• To the liver homogenate, add 2 mL of a chloroform:methanol (2:1, v/v) solution.

• Add a known amount of the internal standard (e.g., d7-cholesteryl oleate) to each sample for accurate quantification.

• Vortex the mixture vigorously for 2 minutes.

• Incubate the mixture at room temperature for 1 hour with occasional vortexing to ensure complete lipid extraction.

• Add 0.4 mL of 0.9% NaCl solution to the mixture to induce phase separation.[2][3]

• Vortex for 30 seconds and then centrifuge at 2,000 x g for 10 minutes at 4°C.

• Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette and transfer it to a clean tube.

• Dry the extracted lipid phase under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in 200 µL of the initial HPLC mobile phase (e.g., 90:10 acetonitrile:isopropanol with 10 mM ammonium formate).

HPLC-MS/MS Analysis

• HPLC System: A reverse-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm) is suitable for the separation of cholesteryl esters.

• Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium formate.

• Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate.

• Gradient: A typical gradient would start at 30% B, increase to 100% B over 15 minutes, hold for 5 minutes, and then return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A QTOF or Triple Quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode is recommended.

• MS/MS Parameters: Monitor the precursor-to-product ion transitions for Cholesteryl 11-eicosenoate and the internal standard. For cholesteryl esters, a common product ion is m/z 369.3, corresponding to the dehydrated cholesterol backbone.[4]

Data Presentation

Table 1: Method Validation Parameters

Quantitative data for method validation should be established. The following table provides representative values for cholesteryl ester analysis.

Parameter	Cholesteryl Oleate (Representative)
Recovery (%)	85 - 95%
Precision (RSD %)	< 15%
LOD (ng/mL)	0.1 - 1.0
LOQ (ng/mL)	0.5 - 5.0

Note: These are representative values for a common cholesteryl ester and may vary for Cholesteryl 11-eicosenoate. Method validation should be performed for the specific analyte.

Table 2: Representative Concentrations of Cholesteryl Esters in Human Liver

The concentrations of various cholesteryl esters can vary depending on the physiological state. The following table provides an example of cholesteryl ester distribution in human liver tissue.

Cholesteryl Ester	Concentration (nmol/g tissue)
CE 16:0 (Palmitate)	150 ± 30
CE 18:1 (Oleate)	450 ± 70
CE 18:2 (Linoleate)	800 ± 120
CE 20:4 (Arachidonate)	250 ± 40
CE 22:6 (DHA)	100 ± 20

Note: Data presented are for illustrative purposes and represent typical values found in the literature for common cholesteryl esters. The concentration of Cholesteryl 11-eicosenoate should be determined experimentally.

Signaling Pathways and Logical Relationships

The analysis of Cholesteryl 11-eicosenoate is often part of a larger investigation into lipid metabolism and its dysregulation in liver disease. The following diagram illustrates the central role of cholesteryl esters in hepatic lipid homeostasis.

Caption: Hepatic cholesterol and cholesteryl ester metabolism.

References

• 1. researchgate.net [researchgate.net]
• 2. Cholesteryl Ester Analysis Service - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 3. biorxiv.org [biorxiv.org]
• 4. Lipidomic analysis of the liver identifies changes of major and minor lipid species in adiponectin deficient mice - PMC [pmc.ncbi.nlm.nih.gov]

Application of Cholesteryl 11-eicosenoate in Metabolic Studies: Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl esters are crucial molecules in lipid metabolism, serving as a storage and transport form of cholesterol.[1][2] Dysregulation of cholesteryl ester metabolism is implicated in various metabolic diseases, including atherosclerosis and non-alcoholic fatty liver disease (NAFLD).[3][4] Eicosanoids, derived from 20-carbon fatty acids, are potent signaling molecules that regulate inflammation and other metabolic processes.[5][6]

Cholesteryl 11-eicosenoate is a specific cholesteryl ester containing an 11-eicosenoate fatty acid moiety. While the precise metabolic role of this molecule is an emerging area of research, it is hypothesized to be a precursor for the bioactive eicosanoid, 11-eicosenoic acid. This document provides detailed application notes and experimental protocols for investigating the role of Cholesteryl 11-eicosenoate in metabolic studies.

Application Notes

1. Investigating the Role of Cholesteryl 11-eicosenoate in Atherosclerosis:

• Hypothesis: Increased accumulation of Cholesteryl 11-eicosenoate in macrophages within atherosclerotic plaques contributes to inflammation and foam cell formation. The hydrolysis of Cholesteryl 11-eicosenoate releases 11-eicosenoic acid, which may modulate inflammatory signaling pathways.

• Potential Applications:

  • Quantification of Cholesteryl 11-eicosenoate in atherosclerotic plaques as a biomarker for disease progression.

  • Screening for therapeutic agents that inhibit the synthesis or promote the hydrolysis of Cholesteryl 11-eicosenoate in macrophages.

  • Studying the downstream effects of 11-eicosenoic acid on inflammatory gene expression in vascular cells.

2. Elucidating the Function of Cholesteryl 11-eicosenoate in NAFLD:

• Hypothesis: Hepatic accumulation of Cholesteryl 11-eicosenoate may contribute to the pathogenesis of NAFLD by promoting lipid droplet formation and inducing cellular stress.

• Potential Applications:

  • Measuring the levels of Cholesteryl 11-eicosenoate in liver biopsies from NAFLD patients.

  • Developing in vitro models of NAFLD in hepatocytes to study the metabolism of Cholesteryl 11-eicosenoate.

  • Identifying enzymes involved in the synthesis and breakdown of Cholesteryl 11-eicosenoate in the liver.

Quantitative Data Summary

The following tables present hypothetical data from experiments designed to investigate the effects of a hypothetical therapeutic compound ("Compound X") on Cholesteryl 11-eicosenoate metabolism in cultured macrophages.

Table 1: Effect of Compound X on Cholesteryl 11-eicosenoate Levels in Macrophages

Treatment Group	Cholesteryl 11-eicosenoate (ng/mg protein)
Vehicle Control	150.2 ± 12.5
Compound X (1 µM)	85.7 ± 9.8
Compound X (10 µM)	42.1 ± 5.3

Table 2: Effect of Compound X on 11-eicosenoic Acid Release from Macrophages

Treatment Group	11-eicosenoic Acid in Media (ng/mL)
Vehicle Control	5.2 ± 0.8
Compound X (1 µM)	15.9 ± 2.1
Compound X (10 µM)	28.4 ± 3.5

Experimental Protocols

Protocol 1: Quantification of Cholesteryl 11-eicosenoate in Cultured Macrophages by LC-MS/MS

This protocol is based on established methods for the analysis of cholesteryl esters.[7][8][9][10]

• Cell Culture and Treatment:

  • Plate RAW 264.7 macrophages in 6-well plates and grow to 80% confluency.

  • Induce lipid loading by incubating cells with acetylated LDL (50 µg/mL) for 24 hours.

  • Treat cells with Compound X or vehicle for the desired time.

• Lipid Extraction:

  • Wash cells with ice-cold PBS.

  • Scrape cells into 1 mL of ice-cold methanol.

  • Add 2 mL of methyl-tert-butyl ether (MTBE) and vortex for 1 hour at 4°C.

  • Add 500 µL of water and vortex for 1 minute.

  • Centrifuge at 1,000 x g for 10 minutes to separate the phases.

  • Collect the upper organic phase and dry under a stream of nitrogen.

• LC-MS/MS Analysis:

  • Reconstitute the lipid extract in 100 µL of isopropanol/acetonitrile/water (2:1:1, v/v/v).

  • Inject 10 µL onto a C18 reverse-phase column.

  • Use a gradient elution from 60% mobile phase B (acetonitrile/isopropanol, 5:2, v/v) to 100% B over 15 minutes. Mobile phase A is water with 0.1% formic acid.

  • Perform mass spectrometry in positive ion mode using electrospray ionization (ESI).

  • Monitor the transition of the Cholesteryl 11-eicosenoate precursor ion to the characteristic cholesterol fragment ion (m/z 369.3).

Protocol 2: Western Blot Analysis of Downstream Signaling Pathways

• Cell Lysis:

  • Treat macrophages with 11-eicosenoic acid (the hypothesized active metabolite) or vehicle for various time points.

  • Wash cells with ice-cold PBS and lyse in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification:

  • Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein on a 10% SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk in TBST for 1 hour.

  • Incubate with primary antibodies against phosphorylated and total forms of key signaling proteins (e.g., Akt, ERK) overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Visualizations

Caption: Proposed metabolic pathway for Cholesteryl 11-eicosenoate.

Caption: Experimental workflow for studying Cholesteryl 11-eicosenoate.

Caption: Hypothetical signaling cascade for 11-eicosenoic acid.

References

• 1. lipotype.com [lipotype.com]
• 2. Cholesteryl ester - Wikipedia [en.wikipedia.org]
• 3. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]
• 4. Eicosanoid metabolism in cholesterol-enriched arterial smooth muscle cells: reduced arachidonate release with concomitant decrease in cyclooxygenase products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Eicosanoid - Wikipedia [en.wikipedia.org]
• 6. diglib.globalcollege.edu.et:8080 [diglib.globalcollege.edu.et:8080]
• 7. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for the Chromatographic Separation of Cholesteryl 11-eicosenoate Isomers

For researchers, scientists, and drug development professionals, the successful separation and analysis of lipid isomers are critical for understanding their distinct biological roles and for the development of targeted therapeutics. This document provides detailed application notes and protocols for the chromatographic separation of Cholesteryl 11-eicosenoate isomers, focusing on methodologies that can differentiate between geometric (cis/trans) and positional isomers.

Introduction

Cholesteryl 11-eicosenoate is a cholesteryl ester containing a 20-carbon fatty acid with a single double bond at the 11th position. Isomers of this compound, particularly cis and trans isomers, may exhibit different physicochemical properties and biological activities. Their accurate separation and quantification are therefore essential. The primary techniques for separating such isomers are silver ion high-performance liquid chromatography (Ag+-HPLC), which separates based on the interaction of double bonds with silver ions, and reversed-phase HPLC (RP-HPLC), which separates based on hydrophobicity. Gas chromatography-mass spectrometry (GC-MS) can also be employed, often after derivatization, for both separation and structural elucidation.

Experimental Protocols

Sample Preparation: Extraction of Cholesteryl Esters from Biological Samples

A robust extraction method is the foundation of reliable chromatographic analysis. The following protocol is a modified Bligh and Dyer method suitable for extracting total lipids, including cholesteryl esters, from cells and tissues.[1][2]

Materials:

• Phosphate-buffered saline (PBS), cold

• Methanol (B129727) (MeOH)

• Chloroform (B151607) (CHCl3)

• Deionized water

• Internal standard (e.g., Cholesteryl heptadecanoate)

• Centrifuge

• Glass centrifuge tubes with Teflon-lined caps

• Nitrogen gas evaporator

Protocol:

• Sample Homogenization:

  • For cultured cells: Wash the cell pellet with cold PBS and centrifuge. Resuspend the pellet in a known volume of PBS.

  • For tissue samples: Weigh the tissue and homogenize in a suitable volume of cold PBS.

• Lipid Extraction:

  • To the homogenized sample, add a solution of chloroform and methanol (1:2, v/v). A typical ratio is 1 mL of homogenate to 3.75 mL of chloroform/methanol.

  • Add a known amount of internal standard to the mixture for quantification purposes.

  • Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing.

• Phase Separation:

  • Add 1.25 mL of chloroform and 1.25 mL of deionized water to the mixture.

  • Vortex again for 1 minute.

  • Centrifuge at 2,000 x g for 10 minutes to separate the phases. Three layers will be visible: an upper aqueous layer, a protein disk in the middle, and a lower organic layer containing the lipids.

• Lipid Recovery:

  • Carefully collect the lower organic phase using a glass Pasteur pipette and transfer it to a clean glass tube.

  • Dry the lipid extract under a gentle stream of nitrogen gas at a temperature not exceeding 40°C.

• Reconstitution:

  • Reconstitute the dried lipid extract in a small, precise volume of the initial mobile phase for the intended chromatographic analysis (e.g., hexane (B92381) for Ag+-HPLC or acetonitrile (B52724)/isopropanol (B130326) for RP-HPLC).

Chromatographic Separation Methodologies

Ag+-HPLC is the method of choice for separating geometric (cis/trans) isomers of unsaturated lipids.[3][4] The separation is based on the formation of reversible charge-transfer complexes between the double bonds of the fatty acid moiety and silver ions impregnated on the stationary phase. Cis isomers, having a less sterically hindered double bond, interact more strongly with the silver ions and are retained longer than their trans counterparts.

Instrumentation and Columns:

• HPLC system with a pump capable of delivering precise gradients, a UV detector (205-215 nm), or an Evaporative Light Scattering Detector (ELSD).

• Silver ion column: Commercially available columns such as ChromSpher 5 Lipids, or laboratory-prepared columns using a silica-based cation-exchange stationary phase loaded with silver ions.

Mobile Phase Preparation:

• Mobile Phase A: Hexane (HPLC grade)

• Mobile Phase B: Acetonitrile (HPLC grade) or a mixture of hexane and a more polar solvent like isopropanol or ethyl acetate.

Protocol:

• Column Equilibration: Equilibrate the silver ion column with the initial mobile phase composition (e.g., 99.9% Hexane, 0.1% Acetonitrile) at a flow rate of 1 mL/min for at least 30 minutes or until a stable baseline is achieved.

• Injection: Inject 10-20 µL of the reconstituted lipid extract onto the column.

• Elution Program: A shallow gradient of a polar modifier is typically used to elute the cholesteryl esters. An example gradient is provided in the data table below. The exact gradient profile should be optimized to achieve the best resolution for the specific isomers of interest.

• Detection: Monitor the eluent using a UV detector at 206 nm or an ELSD.

• Fraction Collection (Optional): If further analysis (e.g., by MS) is required, collect the fractions corresponding to the separated peaks.

RP-HPLC separates compounds based on their hydrophobicity. While less effective for cis/trans isomer separation compared to Ag+-HPLC, it can be useful for separating positional isomers and for general profiling of cholesteryl esters.[5][6]

Instrumentation and Columns:

• HPLC system with a gradient pump and a UV or ELSD detector.

• C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase Preparation:

• Mobile Phase A: Acetonitrile

• Mobile Phase B: Isopropanol

Protocol:

• Column Equilibration: Equilibrate the C18 column with the initial mobile phase composition (e.g., 70% Acetonitrile, 30% Isopropanol) at a flow rate of 1 mL/min.

• Injection: Inject 10-20 µL of the reconstituted sample.

• Elution Program: An isocratic or gradient elution can be used. A typical mobile phase for cholesteryl esters is a mixture of acetonitrile and isopropanol.

• Detection: Monitor the eluent at a low UV wavelength (e.g., 205 nm) or with an ELSD.

GC-MS is a powerful technique for both separating and identifying cholesteryl ester isomers, often after transesterification to fatty acid methyl esters (FAMEs).[2][7][8]

Sample Derivatization (Transesterification):

• To the dried lipid extract, add 1 mL of 2% sulfuric acid in methanol.

• Heat the mixture at 50°C for 2 hours in a sealed vial.

• After cooling, add 1 mL of water and 1 mL of hexane.

• Vortex and centrifuge to separate the phases.

• Collect the upper hexane layer containing the FAMEs.

• Dry the hexane extract and reconstitute in a small volume of hexane for GC-MS analysis.

Instrumentation and Columns:

• Gas chromatograph coupled to a mass spectrometer.

• A polar capillary column (e.g., a biscyanopropyl polysiloxane phase like SP-2380 or a similar column) is recommended for the separation of fatty acid isomers.

GC-MS Protocol:

• Injection: Inject 1 µL of the FAMEs solution into the GC inlet.

• GC Program:

  • Inlet temperature: 250°C

  • Oven temperature program: Start at 100°C, hold for 2 minutes, ramp to 250°C at 5°C/min, and hold for 10 minutes.

  • Carrier gas: Helium at a constant flow rate.

• Mass Spectrometry:

  • Ionization mode: Electron Ionization (EI) at 70 eV.

  • Mass range: Scan from m/z 50 to 500.

  • The mass spectra of the separated FAME isomers can be compared to libraries for identification.

Data Presentation

The following tables provide exemplary quantitative data that might be expected from the chromatographic separation of Cholesteryl 11-eicosenoate isomers. Actual retention times and resolution will vary depending on the specific system, column, and conditions used.

Table 1: Exemplary Ag+-HPLC Separation Data for Cholesteryl 11-eicosenoate Geometric Isomers

Isomer	Retention Time (min)	Peak Area (%)	Resolution (Rs)	Mobile Phase Gradient (Hexane:Acetonitrile)
Cholesteryl trans-11-eicosenoate	15.2	45	-	Time (min)
Cholesteryl cis-11-eicosenoate	18.5	55	2.1	0
20
25
30

Table 2: Exemplary RP-HPLC Separation Data for Cholesteryl Eicosenoate Positional Isomers

Isomer	Retention Time (min)	Peak Area (%)	Resolution (Rs)	Mobile Phase (Isocratic)
Cholesteryl 9-eicosenoate	22.1	30	-	Acetonitrile:Isopropanol (70:30)
Cholesteryl 11-eicosenoate	23.5	40	1.8
Cholesteryl 13-eicosenoate	24.8	30	1.6

Table 3: Exemplary GC-MS Retention Data for FAMEs of Eicosenoate Positional Isomers

FAME Isomer	Retention Time (min)	Key Mass Fragments (m/z)
Methyl 9-eicosenoate	28.3	324 (M+), 293, 264, 224
Methyl 11-eicosenoate	28.7	324 (M+), 293, 264, 196
Methyl 13-eicosenoate	29.1	324 (M+), 293, 264, 168

Mandatory Visualization

Caption: Overall experimental workflow for the separation and analysis of Cholesteryl 11-eicosenoate isomers.

Caption: Principle of geometric isomer separation by Silver Ion HPLC (Ag+-HPLC).

References

• 1. lipidmaps.org [lipidmaps.org]
• 2. Analysis of Cholesterol Lipids Using Gas Chromatography Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Separation of cholesterol esters by silver ion chromatography using high-performance liquid chromatography or solid-phase extraction columns packed with a bonded sulphonic acid phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Analysis of triglyceride isomers by silver-ion high-performance liquid chromatography. Effect of column temperature on retention times - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Evolving neural network optimization of cholesteryl ester separation by reversed-phase HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Analysis of adrenal cholesteryl esters by reversed phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Detection of cholesteryl ester hydroperoxide isomers using gas chromatography-mass spectrometry combined with thin-layer chromatography blotting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Cholesteryl Esters Using Deuterated Cholesteryl 11-eicosenoate as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl esters (CEs) are neutral lipids that play a crucial role in the storage and transport of cholesterol within the body. Accurate quantification of specific CE species is vital for understanding lipid metabolism and its association with various diseases, including atherosclerosis and other metabolic syndromes. This application note describes a robust and sensitive method for the quantification of cholesteryl esters in biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with deuterated cholesteryl 11-eicosenoate as an internal standard. The use of a stable isotope-labeled internal standard is the gold standard in quantitative bioanalysis, as it effectively corrects for variations in sample preparation, matrix effects, and instrument response, thereby ensuring high accuracy and precision.[1]

Principle of the Method

This method utilizes the principle of stable isotope dilution mass spectrometry. A known amount of deuterated cholesteryl 11-eicosenoate, which is chemically identical to its endogenous counterpart but has a different mass, is added to the sample at the initial stage of sample preparation. During LC-MS/MS analysis, the endogenous (light) and the deuterated (heavy) internal standard co-elute. Cholesteryl esters, including the analyte and the internal standard, characteristically lose the cholesterol backbone upon collision-induced dissociation (CID), generating a common fragment ion at m/z 369.[2][3][4][5][6] By using selected reaction monitoring (SRM), the precursor ions of both the analyte and the internal standard are monitored for their transition to the common product ion. The ratio of the peak area of the analyte to the peak area of the internal standard is then used to calculate the concentration of the analyte in the sample, based on a calibration curve.

Advantages of Using a Deuterated Internal Standard

• Accuracy and Precision: Corrects for sample loss during extraction and variability in ionization efficiency, leading to more reliable and reproducible results.[1][7]

• Matrix Effect Compensation: Co-elution of the deuterated internal standard with the analyte ensures that both are subjected to the same matrix effects (ion suppression or enhancement), which are then normalized.[1][6]

• Improved Workflow: Simplifies the quantification process as it minimizes the need for extensive sample clean-up and external calibration for every batch.[7]

Quantitative Performance Data

The following tables summarize the typical validation parameters for the quantification of cholesteryl esters using a deuterated internal standard. While specific data for deuterated cholesteryl 11-eicosenoate is not widely published, the presented data is representative of the performance achievable with similar deuterated cholesteryl ester internal standards in lipidomics assays.

Table 1: Linearity and Sensitivity

Parameter	Typical Value
Linear Dynamic Range	0.5 - 1000 ng/mL
Correlation Coefficient (R²)	≥ 0.995
Limit of Detection (LOD)	~0.1 - 0.5 ng/mL
Limit of Quantification (LOQ)	0.5 - 2 ng/mL

Data is illustrative and based on performance metrics for similar deuterated cholesteryl ester internal standards.[6]

Table 2: Accuracy and Precision

Quality Control (QC) Level	Accuracy (% Bias)	Precision (% RSD) - Intra-day	Precision (% RSD) - Inter-day
Low QC	± 15%	< 15%	< 15%
Medium QC	± 15%	< 10%	< 15%
High QC	± 15%	< 10%	< 15%

Data is illustrative and based on performance metrics for similar deuterated cholesteryl ester internal standards.[6][8]

Table 3: Recovery

Sample Matrix	Mean Recovery (%)
Plasma	85 - 115%
Cell Lysate	80 - 120%
Tissue Homogenate	80 - 120%

Recovery is assessed by comparing the response of the analyte in a spiked matrix to the response in a neat solution.

Experimental Protocols

Materials and Reagents

• Deuterated Cholesteryl 11-eicosenoate (Internal Standard)

• LC-MS grade solvents: Methanol, Acetonitrile, Isopropanol, Water

• Formic acid

• Ammonium (B1175870) acetate (B1210297)

• Lipid extraction solvents (e.g., Folch or Bligh-Dyer reagents)

• Biological matrix (e.g., plasma, cell pellets, tissue)

• Calibrators and Quality Control samples

Sample Preparation

The following is a general protocol for the extraction of lipids from plasma. This can be adapted for other biological matrices.

Caption: Workflow for the extraction of cholesteryl esters from biological samples.

• Sample Thawing: Thaw frozen plasma samples on ice to prevent degradation of lipids.

• Internal Standard Spiking: To 100 µL of plasma, add 10 µL of a 10 µg/mL solution of deuterated cholesteryl 11-eicosenoate in methanol.

• Vortexing: Vortex the sample briefly to ensure thorough mixing of the internal standard.

• Lipid Extraction: Add 2 mL of a 2:1 (v/v) mixture of chloroform and methanol.

• Vortexing: Vortex the mixture vigorously for 2 minutes to ensure complete extraction of lipids.

• Phase Separation: Centrifuge the sample at 2000 x g for 10 minutes at 4°C to separate the organic and aqueous phases.

• Collection of Organic Layer: Carefully aspirate the lower organic layer containing the lipids and transfer it to a clean tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas at 37°C.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of the initial LC-MS mobile phase (e.g., 90% Mobile Phase A, 10% Mobile Phase B).

LC-MS/MS Analysis

Caption: General workflow for the LC-MS/MS analysis of cholesteryl esters.

Table 4: Typical LC-MS/MS Parameters

Parameter	Setting
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Acetonitrile:Water (60:40) with 10 mM ammonium acetate and 0.1% formic acid
Mobile Phase B	Isopropanol:Acetonitrile (90:10) with 10 mM ammonium acetate and 0.1% formic acid
Gradient	Start at 10% B, ramp to 100% B over 15 min, hold for 5 min, then re-equilibrate
Flow Rate	0.3 mL/min
Column Temperature	50 °C
Injection Volume	5 - 10 µL
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Source	Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI), positive ion mode
Scan Type	Selected Reaction Monitoring (SRM)
Precursor Ion (Analyte)	[M+NH₄]⁺ of the target cholesteryl ester
Precursor Ion (Internal Std)	[M+NH₄]⁺ of deuterated cholesteryl 11-eicosenoate
Product Ion	m/z 369.3 (for both analyte and internal standard)
Collision Energy	Optimized for the specific instrument and analyte

Data Analysis and Quantification

• Peak Integration: Integrate the chromatographic peaks corresponding to the analyte and the deuterated internal standard.

• Response Ratio Calculation: Calculate the peak area ratio of the analyte to the internal standard for each sample, calibrator, and quality control.

• Calibration Curve: Generate a calibration curve by plotting the peak area ratio against the concentration of the calibrators. A linear regression with a 1/x or 1/x² weighting is typically used.

• Concentration Determination: Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Conclusion

The use of deuterated cholesteryl 11-eicosenoate as an internal standard provides a highly accurate and precise method for the quantification of cholesteryl esters in various biological matrices. The detailed protocol and performance characteristics outlined in this application note serve as a valuable resource for researchers in lipidomics and related fields, enabling reliable and high-throughput analysis of these important lipid molecules.

References

• 1. benchchem.com [benchchem.com]
• 2. biorxiv.org [biorxiv.org]
• 3. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scienceopen.com [scienceopen.com]
• 6. Cholesterol Ester Analysis Service - Creative Proteomics [creative-proteomics.com]
• 7. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Validation of a multiplexed and targeted lipidomics assay for accurate quantification of lipidomes - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

improving recovery of Cholesteryl 11-eicosenoate from complex matrices

Welcome to the technical support center for the analysis of Cholesteryl 11-eicosenoate and other cholesteryl esters. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and comparative data to improve the recovery and quantification of cholesteryl esters from complex biological matrices.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during the extraction and analysis of Cholesteryl 11-eicosenoate.

Question: I am experiencing low recovery of Cholesteryl 11-eicosenoate from my plasma samples using Solid-Phase Extraction (SPE). What are the potential causes and how can I troubleshoot this?

Answer: Low recovery in SPE can stem from several factors. Here is a step-by-step troubleshooting guide:

• Inappropriate Sorbent Selection: Cholesteryl esters are highly nonpolar. Ensure you are using a sorbent that provides adequate retention for such molecules. A C18 or C8 reversed-phase sorbent is often a good choice, but for very hydrophobic compounds, a less retentive sorbent might be necessary to ensure efficient elution.

• Improper Column Conditioning and Equilibration: Failure to properly condition and equilibrate the SPE cartridge can lead to inconsistent and poor recovery. Always follow the manufacturer's protocol, which typically involves washing with an organic solvent (e.g., methanol) followed by an equilibration step with a solvent similar in composition to your sample matrix.

• Sample Overload: Exceeding the binding capacity of the SPE cartridge will cause the analyte to elute in the loading or wash steps. If you suspect this, try reducing the sample volume or using a cartridge with a larger sorbent bed.

• Incorrect Sample pH: The pH of your sample can affect the ionization state of other molecules in the matrix, which can interfere with the binding of your analyte. While cholesteryl esters are neutral, matrix components can be affected by pH.

• Wash Solvent is Too Strong: If your wash solvent is too aggressive, it can prematurely elute the Cholesteryl 11-eicosenoate. If you suspect this, analyze the wash eluate for the presence of your analyte. If found, switch to a weaker (more polar) wash solvent.

• Inefficient Elution: The elution solvent may not be strong enough to desorb the analyte from the sorbent. For highly nonpolar compounds like cholesteryl esters, a nonpolar solvent or a mixture of solvents may be required. Consider using a stronger elution solvent or increasing the elution volume. It's often beneficial to use two smaller aliquots of the elution solvent instead of one large one.

• Analyte Loss During Dry-Down: After elution, the sample is often evaporated to dryness and reconstituted. Over-drying or using excessive heat can lead to the loss of your analyte. Use a gentle stream of nitrogen and a controlled temperature.

Question: My Cholesteryl 11-eicosenoate recovery from tissue homogenates using liquid-liquid extraction (LLE) is inconsistent. What could be the problem?

Answer: Inconsistent recovery with LLE often points to issues with phase separation, solvent choice, or sample handling.

• Choice of Extraction Solvent: The polarity of your solvent system is crucial. For nonpolar lipids like cholesteryl esters, methods like the Folch (chloroform:methanol) or Bligh & Dyer (chloroform:methanol:water) are commonly used. However, for samples with high lipid content, the Bligh & Dyer method may underestimate the total lipid content compared to the Folch method.

• Insufficient Solvent Volume: A common issue is using an inadequate volume of extraction solvent for the amount of tissue. The Folch method, for instance, recommends a solvent-to-sample ratio of 20:1.

• Suboptimal Phase Separation: Incomplete separation of the aqueous and organic phases will lead to analyte loss. Ensure thorough mixing followed by adequate centrifugation to achieve a clean separation. If an emulsion forms at the interface, it can sometimes be broken by adding a small amount of a salt solution (e.g., NaCl).

• Lipid Degradation: Cholesteryl esters can be susceptible to enzymatic degradation and oxidation. It is recommended to perform extractions at low temperatures (e.g., on ice) and to add an antioxidant like butylated hydroxytoluene (BHT) to your extraction solvent.

Question: I am observing a poor peak shape for Cholesteryl 11-eicosenoate during my HPLC analysis. What are the likely causes?

Answer: Poor peak shape in HPLC can be caused by a variety of factors related to the mobile phase, column, or sample itself.

• Inappropriate Mobile Phase: The composition of the mobile phase is critical for good chromatographic separation of cholesteryl esters. A reverse-phase C18 column is commonly used with a gradient of a polar solvent (like water/methanol) and a nonpolar solvent (like isopropanol (B130326)/acetonitrile).

• Column Overload: Injecting too much sample onto the column can lead to peak fronting or tailing. Try diluting your sample and re-injecting.

• Column Contamination: Buildup of contaminants from previous injections can affect peak shape. Regularly flush your column with a strong solvent to remove any strongly retained compounds.

• Sample Solvent Incompatibility: If the solvent in which your sample is dissolved is significantly stronger than your mobile phase, it can cause peak distortion. Whenever possible, dissolve your sample in the initial mobile phase.

Question: My LC-MS signal for Cholesteryl 11-eicosenoate is very low. How can I improve it?

Answer: Low MS signal for neutral lipids like cholesteryl esters is a common challenge due to their poor ionization efficiency.

• Optimize MS Parameters: Carefully optimize the MS source parameters, including capillary voltage, gas temperatures, and nebulizer pressure, to enhance ionization.

• Mobile Phase Additives: The addition of a small amount of an ammonium (B1175870) salt (e.g., ammonium formate (B1220265) or ammonium acetate) to the mobile phase can promote the formation of adducts ([M+NH4]+), which can significantly improve the signal for neutral lipids in positive ion mode.

• Collision Energy: If using MS/MS, optimize the collision energy to achieve a balance between the parent ion signal and the generation of characteristic fragment ions for confirmation.

• Derivatization: While more complex, derivatization of the cholesteryl ester can improve its ionization efficiency. However, this adds an extra step to the sample preparation and needs to be carefully validated.

Quantitative Data Presentation

The following tables summarize quantitative data on the recovery of cholesteryl esters and other lipids using different extraction methods.

Table 1: Comparison of Lipid Class Recovery using Solid-Phase Extraction (SPE) from Plasma

Lipid Class	Recovery (%)	Standard Deviation
Cholesteryl Esters (CE)	84.9	4.9
Phosphatidylcholine (PC)	74.2	7.5
Non-esterified Fatty Acids (NEFA)	73.6	8.3
Triacylglycerol (TAG)	86.8	4.9
Data adapted from Burdge et al. (2000).

Table 2: Comparison of Total Lipid Recovery from Marine Tissue using Folch and Bligh & Dyer Methods

Sample Lipid Content	Folch Method Recovery (%)	Bligh & Dyer Method Recovery (%)	Underestimation by Bligh & Dyer
< 2%	Comparable	Comparable	Not significant
> 2%	Significantly Higher	Significantly Lower	Can be up to 50%
High-Lipid Herring	18.6	11.6	~38%
Data adapted from Iverson et al. (2001).

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of Cholesteryl Esters from Plasma

This protocol is based on the method described by Burdge et al. (2000) for the separation of lipid classes from plasma.

Materials:

• Aminopropyl silica (B1680970) SPE columns

• Chloroform (B151607)

• Methanol

• Solvents for elution (e.g., hexane (B92381), diethyl ether)

• Nitrogen gas for evaporation

Procedure:

• Plasma Lipid Extraction: Perform an initial lipid extraction from the plasma sample using a modified Folch method with chloroform:methanol (2:1, v/v).

• Sample Loading: Dissolve the dried lipid extract in a small volume of chloroform and apply it to the aminopropyl silica SPE column.

• Elution of Neutral Lipids: Elute the neutral lipids, including cholesteryl esters, with a nonpolar solvent such as hexane or diethyl ether.

• Elution of Other Lipid Classes: Subsequently, elute other lipid classes using solvents of increasing polarity. For example, phospholipids (B1166683) can be eluted with a mixture of chloroform and methanol.

• Solvent Evaporation: Evaporate the solvent from the collected cholesteryl ester fraction under a stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable solvent for your analytical method (e.g., isopropanol for LC-MS).

Protocol 2: Liquid-Liquid Extraction (LLE) of Cholesteryl Esters from Tissue (Folch Method)

This protocol is a standard procedure for the extraction of total lipids from tissue samples.

Materials:

• Tissue homogenizer

• Chloroform

• Methanol

• 0.9% NaCl solution

• Butylated hydroxytoluene (BHT) (optional antioxidant)

• Centrifuge

Procedure:

• Homogenization: Homogenize the tissue sample in a 2:1 (v/v) mixture of chloroform:methanol. A recommended ratio is 20 mL of solvent per 1 gram of tissue. Add BHT to the solvent to prevent oxidation if desired.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution to the homogenate to induce phase separation. Mix thoroughly.

• Centrifugation: Centrifuge the mixture to achieve a clear separation of the two phases.

• Collection of Organic Phase: The lower phase is the chloroform layer containing the lipids. Carefully aspirate and discard the upper aqueous phase.

• Washing: Wash the chloroform phase by adding a mixture of chloroform:methanol:0.9% NaCl (3:48:47, v/v/v), vortexing, and re-centrifuging. Discard the upper phase.

• Solvent Evaporation: Evaporate the chloroform from the lipid-containing phase under a stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a solvent compatible with your downstream analysis.

Protocol 3: LC-MS Analysis of Cholesteryl Esters

This protocol provides a general framework for the analysis of cholesteryl esters using reverse-phase LC-MS.

Materials:

• C18 reverse-phase HPLC column

• Mobile Phase A: Water:Methanol (1:1, v/v) with 10 mM ammonium formate and 0.1% formic acid

• Mobile Phase B: Isopropanol:Methanol (8:2, v/v) with 10 mM ammonium formate and 0.1% formic acid

• Mass spectrometer with an electrospray ionization (ESI) source

Procedure:

• Chromatographic Separation:

  • Equilibrate the C18 column with an appropriate starting percentage of Mobile Phase B (e.g., 40%).

  • Inject the reconstituted sample.

  • Run a gradient from the starting percentage to a high percentage of Mobile Phase B (e.g., 100%) over a suitable time frame to elute the cholesteryl esters.

  • Include a column wash step with 100% Mobile Phase B and a re-equilibration step at the end of the gradient.

• Mass Spectrometric Detection:

  • Operate the ESI source in positive ion mode.

  • Optimize source parameters (e.g., capillary voltage, gas flow rates, temperature) for maximum signal intensity of a cholesteryl ester standard.

  • Acquire data in full scan mode to identify the [M+NH4]+ adducts of the cholesteryl esters of interest.

  • For confirmation, use a targeted MS/MS approach, monitoring the transition from the precursor ion to a characteristic product ion (e.g., the loss of the fatty acid moiety).

Visualizations

Experimental Workflow for Cholesteryl Ester Analysis

Technical Support Center: Optimization of Reverse-Phase HPLC for Cholesteryl Ester Separation

Welcome to the technical support center for the optimization of reverse-phase high-performance liquid chromatography (RP-HPLC) for cholesteryl ester separation. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions.

Frequently Asked Questions (FAQs)

Q1: What are the most common issues encountered when separating cholesteryl esters by RP-HPLC?

A1: The most frequent challenges include incomplete resolution of cholesteryl esters from triglycerides and other neutral lipids, co-elution of structurally similar cholesteryl esters, poor peak shape (broadening or tailing), and matrix effects from complex biological samples.[1][2]

Q2: Which type of HPLC column is best suited for cholesteryl ester separation?

A2: C18 columns are the most commonly used stationary phases for reversed-phase separation of cholesteryl esters due to their hydrophobicity.[3] However, C8 columns can also be effective and may offer different selectivity.[4] For challenging separations, specialized columns with cholesteryl-bonded phases are available and can provide enhanced selectivity for sterols and related compounds.[5][6]

Q3: What detection methods are appropriate for cholesteryl esters?

A3: Since cholesteryl esters lack a strong chromophore, UV detection at low wavelengths (around 200-210 nm) is a common approach.[3][7] However, this can be prone to interference. Charged Aerosol Detection (CAD) is another powerful technique that offers near-universal response for non-volatile analytes and is independent of their optical properties, making it highly suitable for lipids.[4][8]

Q4: Why is sample preparation important for cholesteryl ester analysis?

A4: Proper sample preparation is crucial to remove interfering substances, such as phospholipids (B1166683) and triglycerides, which can co-elute with cholesteryl esters and affect quantification.[2][9] For complex matrices like plasma or tissue extracts, a solid-phase extraction (SPE) step is often recommended to isolate the neutral lipid fraction containing cholesteryl esters.[10]

Troubleshooting Guides

This section provides solutions to common problems you may encounter during the separation of cholesteryl esters.

Problem 1: Poor Resolution Between Cholesteryl Esters and Triglycerides

• Symptom: Overlapping or co-eluting peaks for cholesteryl esters and triglycerides.

• Possible Causes & Solutions:

  • Inappropriate Mobile Phase: The mobile phase composition is critical for resolving these lipid classes.

    • Solution: Optimize the mobile phase composition. A common mobile phase for lipid separation is a gradient of acetonitrile (B52724) and isopropanol (B130326).[3] Increasing the proportion of the weaker solvent (e.g., acetonitrile) early in the gradient can help to better separate less hydrophobic cholesteryl esters from the more hydrophobic triglycerides.

  • Suboptimal Temperature: Column temperature affects the viscosity of the mobile phase and the interaction of analytes with the stationary phase.

    • Solution: Experiment with different column temperatures. Increasing the temperature can sometimes improve resolution, but the effect is compound-dependent. A systematic study of temperature effects is recommended.[1]

Problem 2: Broad or Tailing Peaks

• Symptom: Peaks are wide, asymmetric, or show significant tailing.

• Possible Causes & Solutions:

  • Column Contamination: Buildup of strongly retained sample components on the column.

    • Solution: Implement a robust column washing procedure after each run or batch. Flushing the column with a strong solvent like 100% isopropanol can help remove contaminants.[11] Using a guard column is also highly recommended to protect the analytical column.[12]

  • Inappropriate Sample Solvent: Injecting the sample in a solvent significantly stronger than the initial mobile phase.

    • Solution: Whenever possible, dissolve the sample in the initial mobile phase. If a stronger solvent is necessary for solubility, inject the smallest possible volume.[12]

  • Secondary Interactions: Interactions between the analytes and active sites (e.g., residual silanols) on the silica (B1680970) backbone of the stationary phase.

    • Solution: Add a small amount of an acidic modifier, such as 0.1% formic acid or trifluoroacetic acid (TFA), to the mobile phase. This can help to suppress the ionization of silanols and reduce peak tailing.[13]

Problem 3: Inconsistent Retention Times

• Symptom: The time at which a peak elutes varies between injections.

• Possible Causes & Solutions:

  • Poor Column Equilibration: Insufficient time for the column to return to initial conditions before the next injection.

    • Solution: Increase the column equilibration time at the end of each gradient run. Ensure the mobile phase composition and flow rate are stable before injection.

  • Fluctuations in Temperature: The laboratory or column compartment temperature is not stable.

    • Solution: Use a thermostatted column compartment to maintain a consistent temperature.

  • Mobile Phase Preparation: Inconsistent preparation of the mobile phase.

    • Solution: Prepare fresh mobile phase daily and ensure accurate mixing of solvents. Degas the mobile phase to prevent bubble formation.

Experimental Protocols & Data

Example RP-HPLC Method for Cholesteryl Ester Separation

This protocol is a starting point and may require optimization for specific applications.

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: Acetonitrile

• Mobile Phase B: Isopropanol

• Gradient:

  • 0-5 min: 50% B

  • 5-25 min: 50-80% B

  • 25-30 min: 80% B

  • 30.1-35 min: 50% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 210 nm or Charged Aerosol Detector (CAD)

• Injection Volume: 10 µL

• Sample Preparation: Lipid extracts should be dissolved in the initial mobile phase. For complex samples, a prior solid-phase extraction (SPE) cleanup is recommended.[10]

Quantitative Data Summary

The following tables summarize typical mobile phase compositions and their effects on separation.

Table 1: Mobile Phase Composition for Cholesteryl Ester Separation

Mobile Phase System	Typical Application	Reference
Isopropanol/Acetonitrile	Separation of free cholesterol and cholesteryl esters.	[3]
Acetonitrile/Isopropanol/Water	Separation of free cholesterol from esterified forms.	[3]
Methanol (B129727)/Acetonitrile/Ethanol	Optimization for resolving multiple cholesteryl esters.	[1]
Water/Methanol with Formic Acid & Ammonium Formate	LC-MS applications for profiling cholesterol and cholesteryl esters.	[14]

Table 2: Influence of Experimental Factors on Separation

Factor	Effect on Separation	Optimization Strategy
Organic Solvent Composition	Significantly impacts selectivity and resolution. Isopropanol is a stronger solvent than acetonitrile and methanol in reversed-phase.	Systematically vary the ratio of strong to weak organic solvents. A gradient elution is typically required.[1]
Column Temperature	Affects mobile phase viscosity and analyte retention. Higher temperatures generally lead to shorter retention times.	Optimize in the range of 25-50°C. The effect on resolution can be complex and requires empirical testing.[1]
Flow Rate	Influences resolution and analysis time. Lower flow rates can improve resolution but increase run time.	Start with a standard flow rate (e.g., 1.0 mL/min for a 4.6 mm ID column) and adjust as needed to balance resolution and throughput.[1]

Visualizations

Caption: Troubleshooting workflow for poor peak resolution.

References

• 1. Evolving neural network optimization of cholesteryl ester separation by reversed-phase HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Redirecting [linkinghub.elsevier.com]
• 3. researchgate.net [researchgate.net]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. nacalai.com [nacalai.com]
• 6. hplc.eu [hplc.eu]
• 7. beta.chem.uw.edu.pl [beta.chem.uw.edu.pl]
• 8. hplc.eu [hplc.eu]
• 9. chromatographytoday.com [chromatographytoday.com]
• 10. lipidmaps.org [lipidmaps.org]
• 11. agilent.com [agilent.com]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 13. Help: seperation problems on some lipids by HPLC - Chromatography Forum [chromforum.org]
• 14. biorxiv.org [biorxiv.org]

preventing degradation of Cholesteryl 11-eicosenoate during sample storage

This guide provides researchers, scientists, and drug development professionals with essential information for preventing the degradation of Cholesteryl 11-eicosenoate during sample storage. It includes frequently asked questions, troubleshooting advice, and detailed protocols to ensure sample integrity.

Frequently Asked Questions (FAQs)

Q1: What is Cholesteryl 11-eicosenoate and why is it prone to degradation?

Cholesteryl 11-eicosenoate is an ester of cholesterol and 11-eicosenoic acid, a monounsaturated omega-9 fatty acid.[1] Like other unsaturated cholesteryl esters, its stability is compromised by two primary chemical vulnerabilities:

• Oxidation: The double bond in the eicosenoate fatty acid chain is susceptible to attack by oxygen and free radicals.[2][3] This process can be accelerated by exposure to light, heat, and transition metals.[3][4][5]

• Hydrolysis: The ester bond linking cholesterol to the fatty acid can be cleaved by water, a reaction catalyzed by acidic or basic conditions or by enzymes like cholesterol esterases.[6][7] This results in the formation of free cholesterol and 11-eicosenoic acid.

Q2: What are the primary signs of sample degradation?

Degradation can be identified through several observations:

• Analytical: Appearance of new peaks in High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) chromatograms. Common degradation products include free cholesterol, oxidized fatty acids, or various oxidized cholesteryl ester species.[5][8][9]

• Spectrometric: Changes in the mass spectrum, indicating the presence of oxidized products (e.g., addition of oxygen atoms) or hydrolyzed components.[8][10]

• Physical: Although less reliable, changes in the physical appearance, such as discoloration of a solid sample or solution, may indicate significant degradation.

Q3: What is the recommended temperature for storing Cholesteryl 11-eicosenoate?

For long-term stability, Cholesteryl 11-eicosenoate should be stored at or below -20°C.[1][11][12] This low temperature minimizes the rates of both oxidative and hydrolytic reactions.

Q4: Should I store the compound as a solid or dissolved in a solvent?

For unsaturated lipids like Cholesteryl 11-eicosenoate, storage in a suitable organic solvent is generally recommended over storing it as a dry powder.[11] Dry powders of unsaturated lipids can be hygroscopic, absorbing moisture that can lead to hydrolysis.[11]

• Recommended Solvents: High-purity chloroform (B151607) is a common choice.[12][13]

• Containers: Always use glass vials with Teflon-lined caps.[11][13] Plastic containers are not recommended as impurities can leach into the organic solvent.[11]

Q5: How can I prevent oxidation during storage?

Oxidation is a primary degradation pathway. To prevent it:

• Inert Atmosphere: Before sealing the vial for storage, flush the headspace with an inert gas like argon or nitrogen to displace oxygen.[11]

• Store in the Dark: Protect the sample from light, as UV exposure can initiate photodegradation and oxidation.[4][14]

• Use of Antioxidants: For certain applications, adding a suitable antioxidant such as BHT (butylated hydroxytoluene) to the solvent can provide additional protection, though this may interfere with some experimental systems.[5]

Q6: How can I prevent hydrolysis?

Hydrolysis breaks the ester bond. To prevent it:

• Use Anhydrous Solvents: Ensure the solvent used for storage is of high purity and free from water.

• Proper Handling: When removing an aliquot, allow the vial to warm to room temperature before opening.[11] This prevents atmospheric moisture from condensing inside the cold vial, which would introduce water and facilitate hydrolysis.[11]

Troubleshooting Guide

Observed Problem	Potential Cause	Recommended Action
Unexpected peaks in HPLC/GC/MS analysis.	Sample Degradation (Oxidation or Hydrolysis).	1. Confirm the identity of the new peaks using mass spectrometry; common degradation products include free cholesterol or oxidized species.[8][10] 2. Review your storage and handling procedures against the recommendations in this guide. 3. Perform a purity check on a fresh, unopened aliquot if available.
Quantified concentration is lower than expected.	Degradation of the parent compound.	1. This indicates a loss of the primary molecule. Sum the concentrations of the parent compound and any identified degradation products to see if mass is conserved. 2. Immediately review storage conditions (temperature, atmosphere, light exposure). 3. Prepare fresh stock solutions from a new vial.
Solid sample or solution appears discolored.	Significant Oxidation.	This often indicates advanced degradation. The sample may not be suitable for sensitive experiments. It is highly recommended to discard the sample and use a fresh stock.

Data Presentation: Storage and Degradation Summary

Table 1: Recommended Storage Conditions for Cholesteryl 11-eicosenoate

Parameter	Recommendation	Rationale
Temperature	≤ -20°C	Slows chemical reaction rates.[1][11][12]
Form	In a suitable organic solvent (e.g., chloroform).	Prevents moisture absorption and oxidation associated with powders.[11][13]
Container	Glass vial with a Teflon-lined cap.	Avoids leaching of plasticizers and ensures a proper seal.[11][13]
Atmosphere	Inert (Argon or Nitrogen).	Displaces oxygen to prevent oxidation.[11]
Light	Store in the dark (e.g., in a freezer box or amber vial).	Prevents photodegradation.[4][14]

Table 2: Common Degradation Products and Analytical Detection Methods

Degradation Pathway	Key Products	Primary Detection Method
Hydrolysis	Free Cholesterol, 11-Eicosenoic Acid	HPLC, GC-MS.[9][15]
Oxidation	Hydroxylated, epoxidized, or short-chain cholesteryl esters; Oxysterols.	LC-MS/MS is ideal for identifying specific oxidized species.[8][10][16]

Experimental Protocols

Protocol 1: Preparation of Cholesteryl 11-eicosenoate for Long-Term Storage

• Warm to Room Temperature: Allow the sealed vial of Cholesteryl 11-eicosenoate (as received) to equilibrate to room temperature before opening to prevent water condensation.

• Dissolution: Under a fume hood, dissolve the compound in a high-purity, anhydrous solvent (e.g., chloroform) to a desired stock concentration (e.g., 10 mg/mL).[12]

• Aliquoting: Dispense the stock solution into smaller volume glass vials with Teflon-lined caps. Aliquoting prevents the need to repeatedly warm and cool the main stock, reducing degradation risk.

• Inert Gas Purge: Gently blow a stream of inert gas (argon or nitrogen) over the surface of the solution in each aliquot vial for 30-60 seconds to displace all oxygen.

• Sealing and Labeling: Immediately and tightly cap each vial. Seal the cap with paraffin (B1166041) film for extra security. Label each vial clearly with the compound name, concentration, solvent, and date.

• Storage: Place the labeled aliquots in a freezer box to protect from light and store at -20°C or below.

Protocol 2: Stability Assessment using HPLC

• Objective: To quantify the purity of Cholesteryl 11-eicosenoate and detect degradation products.

• Instrumentation: An HPLC system equipped with a UV or Evaporative Light Scattering Detector (ELSD).

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile (B52724) and isopropanol (B130326) is often effective for separating cholesteryl esters.[5][9]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at ~205-210 nm or ELSD.

• Sample Preparation:

  • Prepare a working solution of your stored sample by diluting it in the mobile phase.

  • Prepare a standard using a fresh, high-purity sample of Cholesteryl 11-eicosenoate for comparison.

• Analysis:

  • Inject the standard to determine the retention time of the parent compound.

  • Inject the stored sample.

  • Compare the chromatograms. The appearance of a significant peak at the retention time for free cholesterol or other new peaks indicates degradation.

  • Purity can be calculated by comparing the peak area of the parent compound to the total area of all peaks.

Visualizations

Caption: Primary degradation pathways for Cholesteryl 11-eicosenoate.

References

• 1. larodan.com [larodan.com]
• 2. Frontiers | From Inert Storage to Biological Activity—In Search of Identity for Oxidized Cholesteryl Esters [frontiersin.org]
• 3. Oxidized cholesteryl esters and inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Oxidative degradation of cholesteryl esters in low-density lipoproteins: analysis by liquid chromatography-light scattering and protection by a new synthetic antioxidant, S20478 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cholesteryl ester - Wikipedia [en.wikipedia.org]
• 7. Buy Cholesteryl 11,14-eicosadienoate (EVT-10927637) [evitachem.com]
• 8. Looking in Depth at Oxidized Cholesteryl Esters by LC-MS/MS: Reporting Specific Fragmentation Fingerprints and Isomer Discrimination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. An improved method for quantification of cholesterol and cholesteryl esters in human monocyte-derived macrophages by high performance liquid chromatography with identification of unassigned cholesteryl ester species by means of secondary ion mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. avantiresearch.com [avantiresearch.com]
• 12. caymanchem.com [caymanchem.com]
• 13. researchgate.net [researchgate.net]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]
• 16. pubs.acs.org [pubs.acs.org]

Technical Support Center: Resolving Co-elution of Cholesteryl 11-eicosenoate

Welcome to the technical support center for lipid analysis. This guide provides detailed troubleshooting advice, frequently asked questions (FAQs), and experimental protocols to help researchers, scientists, and drug development professionals resolve the common challenge of co-elution of Cholesteryl 11-eicosenoate with other lipid species in complex mixtures.

Frequently Asked Questions (FAQs)

Q1: What is peak co-elution and why is it a problem in lipid analysis?

Q2: What are the primary causes of Cholesteryl 11-eicosenoate co-elution?

A: The primary cause is the immense structural diversity of lipids. Cholesteryl 11-eicosenoate, a neutral lipid, can have a similar mass or physicochemical properties to other lipids, making separation challenging.[1][3] Key causes include:

• Co-elution with other Cholesteryl Esters (CEs): CEs with similar fatty acid chain lengths and degrees of unsaturation are prime candidates for co-elution.

• Isobaric Species: Different lipids that have the same nominal mass but different elemental compositions. High-resolution mass spectrometry is often required to differentiate them.[1]

• Isomeric Species: Lipids with the same elemental composition (and identical mass) but different structures, such as double bond positional isomers.[1]

• Suboptimal Chromatographic Conditions: An unoptimized method, including the wrong choice of column, mobile phase, or gradient, can fail to resolve closely related lipids.[2][4]

Q3: How can I initially detect if my Cholesteryl 11-eicosenoate peak is pure?

A: Perfect co-elution can be hard to spot visually on a chromatogram.[2] Look for signs of asymmetry, such as a "shoulder" on the peak or a broader-than-expected peak width.[2][4] For a more definitive assessment:

• Diode Array Detector (DAD): If using a DAD, you can perform a peak purity analysis. The UV spectra collected across a pure peak should be identical; if they differ, co-elution is likely.[2][4]

• Mass Spectrometry (MS): Take mass spectra across the peak. If the mass spectral profile shifts, co-elution is highly probable.[2][4]

Troubleshooting Guide: Resolving Co-elution

This section addresses specific experimental issues in a question-and-answer format.

Problem 1: My chromatogram shows a single, broad, or shouldered peak where I expect Cholesteryl 11-eicosenoate.

Q: What are the initial steps to improve my separation?

A: Start by optimizing your existing chromatographic method. Small adjustments can often lead to significant improvements in resolution.

• Solution 1: Adjust the Mobile Phase Gradient. If your capacity factor (k') is low (meaning the peak elutes too quickly), weaken your mobile phase to increase retention time and allow for better separation.[2][4] For reversed-phase chromatography, this means decreasing the percentage of the strong organic solvent at the start of the gradient. A shallower, longer gradient often improves the resolution of complex mixtures.

• Solution 2: Lower the Flow Rate. Reducing the flow rate can increase column efficiency and improve the separation of closely eluting compounds.

• Solution 3: Optimize the Column Temperature. Temperature affects solvent viscosity and the interaction between analytes and the stationary phase. Experiment with different column temperatures (e.g., in 5°C increments) to see if resolution improves.

Problem 2: I've optimized my standard C18 column, but Cholesteryl 11-eicosenoate still co-elutes with other neutral lipids.

Q: What are my next steps when a standard C18 column is not providing adequate selectivity?

A: When a standard C18 phase fails, you need to explore stationary phases with different retention mechanisms or switch to an alternative chromatographic mode.

• Solution 1: Change Reversed-Phase (RP) Column Chemistry. Not all C18 columns are the same. Consider a high-density bonding C18 or a C30 column, which can provide better shape selectivity for hydrophobic molecules like cholesteryl esters. Phenyl-hexyl columns can also offer different selectivity.[4][5]

• Solution 2: Switch to Hydrophilic Interaction Liquid Chromatography (HILIC). HILIC separates compounds based on polarity, providing an orthogonal separation to reversed-phase.[6] In HILIC, more polar lipids are retained longer. This can effectively separate entire lipid classes, reducing interference.[6][7] For example, it can separate cholesteryl esters from more polar classes like phospholipids.

• Solution 3: Employ Supercritical Fluid Chromatography (SFC). SFC is a powerful technique for separating nonpolar compounds and isomers.[8][9] It uses supercritical CO2 as the main mobile phase, which has properties of both a liquid and a gas, often resulting in high separation efficiency and faster analysis times.[10][11][12] SFC is particularly advantageous for resolving isomeric and isobaric cholesteryl esters.[13]

Problem 3: Mass spectrometry confirms co-elution with an isobaric or isomeric lipid, making chromatographic separation extremely difficult.

Q: How can I resolve lipids that have identical or near-identical chromatographic behavior and mass?

A: When chromatography alone is insufficient, you must leverage advanced mass spectrometry techniques that provide an additional dimension of separation.

• Solution 1: Utilize Tandem Mass Spectrometry (MS/MS). Even if two lipids co-elute and have the same parent mass, they may produce different fragment ions upon collision-induced dissociation (CID). Cholesteryl esters typically generate a characteristic fragment ion at m/z 369.3 from the cholesterol backbone.[3][14] By using Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM), you can selectively detect Cholesteryl 11-eicosenoate based on a unique parent-to-fragment transition, effectively filtering out interfering compounds.

• Solution 2: Employ Ion Mobility Spectrometry (IMS). IMS separates ions in the gas phase based on their size, shape, and charge (their collision cross-section) after they have been ionized.[15][16] This provides a powerful orthogonal separation dimension. Co-eluting isomers with the same m/z will appear at the same retention time but can be separated by their different drift times in the IMS dimension.[16]

• Solution 3: Use Differential Ion Mobility Spectrometry (DMS/FAIMS). Differential IMS (also known as Field Asymmetric Waveform Ion Mobility Spectrometry or FAIMS) is another form of ion mobility that separates ions based on the difference in their mobility at high and low electric fields.[15][17] It is highly effective at separating lipid classes and even finer categories with different functional groups or degrees of unsaturation, making it a valuable tool for resolving complex co-elution issues.[18][19]

Data and Methodologies

Data Presentation

Table 1: Comparison of Chromatographic Techniques for Cholesteryl Ester Separation

Technique	Principle	Advantages for Cholesteryl 11-eicosenoate	Disadvantages
Reversed-Phase LC (RPLC)	Separation based on hydrophobicity.[20]	Good separation of CEs based on fatty acid chain length and unsaturation. Widely available.	May have difficulty resolving isomers. Potential for co-elution with other neutral lipids like triglycerides.[3]
Hydrophilic Interaction LC (HILIC)	Separation based on polarity.[21]	Excellent for separating lipid classes (e.g., neutral CEs from polar phospholipids).[6] Reduces matrix effects.	Less effective at separating lipids within the same class (e.g., different CEs).
Supercritical Fluid Chromatography (SFC)	Normal-phase separation using a supercritical fluid mobile phase (e.g., CO2).[10][12]	High efficiency for separating isomers and nonpolar compounds.[8][9] Faster separations and reduced organic solvent use.[12]	Requires specialized instrumentation.
Ion Mobility Spectrometry (IMS/DMS)	Gas-phase separation based on ion size, shape, and charge.[15]	Orthogonal to chromatography; can separate co-eluting isobaric and isomeric species.[16][18]	Adds complexity to data analysis.

Experimental Protocols

Protocol 1: Optimized Reversed-Phase LC-MS/MS Method for Cholesteryl Esters

This protocol is a starting point for resolving Cholesteryl 11-eicosenoate from other closely related cholesteryl esters.

• Column: C18 or C30, sub-2 µm particle size (e.g., 2.1 x 100 mm).

• Mobile Phase A: 50:50 (v/v) Water:Methanol + 0.1% formic acid + 10 mM ammonium (B1175870) formate.[22]

• Mobile Phase B: 80:20 (v/v) Isopropanol:Methanol + 0.1% formic acid + 10 mM ammonium formate.[22]

• Flow Rate: 0.4 mL/min.

• Gradient:

  • 0–4 min, 40% B

  • 4–16 min, 40–100% B

  • 16–22 min, hold at 100% B (wash)

  • 22–24 min, 100–40% B

  • 24–30 min, hold at 40% B (re-equilibration)[22]

• MS Detection (Triple Quadrupole):

  • Ionization Mode: Positive Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI). APCI can offer better sensitivity for neutral lipids.[13]

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • Precursor Ion: [M+NH4]+ of Cholesteryl 11-eicosenoate.

  • Product Ion: m/z 369.3 (characteristic cholesterol backbone fragment).[3][13]

Protocol 2: HILIC-MS for Lipid Class Separation

This protocol is designed to separate neutral lipids like Cholesteryl 11-eicosenoate from more polar, potentially interfering lipid classes.

• Column: HILIC column with amide, diol, or unbonded silica (B1680970) phase (e.g., 2.1 x 100 mm, <3 µm).[5][7]

• Mobile Phase A: Acetonitrile.

• Mobile Phase B: Water with 10 mM ammonium formate.

• Flow Rate: 0.3 mL/min.

• Gradient:

  • 0–2 min, 5% B

  • 2–12 min, 5–40% B

  • 12–15 min, hold at 40% B

  • 15–16 min, 40–5% B

  • 16–20 min, hold at 5% B (re-equilibration)

• MS Detection: ESI-MS in positive ion mode to detect [M+NH4]+ adducts of cholesteryl esters.

Visualizations

A logical workflow is essential for systematically troubleshooting co-elution issues.

Caption: A step-by-step workflow for troubleshooting co-elution.

Caption: Orthogonal separation using LC-IMS-MS to resolve co-eluting lipids.

References

• 1. benchchem.com [benchchem.com]
• 2. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 3. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. waters.com [waters.com]
• 7. Hydrophilic interaction liquid chromatography-mass spectrometry of (lyso)phosphatidic acids, (lyso)phosphatidylserines and other lipid classes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Supercritical Fluid Chromatography and Its Application in Lipid Isomer Separation | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. Advances of supercritical fluid chromatography in lipid profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cholesterol Ester Analysis Service - Creative Proteomics [creative-proteomics.com]
• 14. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Lipid Analysis and Lipidomics by Structurally Selective Ion Mobility-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. sciex.com [sciex.com]
• 19. researchgate.net [researchgate.net]
• 20. m.youtube.com [m.youtube.com]
• 21. chromatographyonline.com [chromatographyonline.com]
• 22. biorxiv.org [biorxiv.org]

method refinement for reducing variability in Cholesteryl 11-eicosenoate measurement

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on method refinement for reducing variability in the measurement of Cholesteryl 11-eicosenoate.

Troubleshooting Guides

This section addresses specific issues that may arise during the experimental process in a question-and-answer format.

Issue	Potential Cause	Suggested Solution
Low Signal Intensity or Complete Signal Loss	Sample Degradation: Cholesteryl 11-eicosenoate, being an unsaturated ester, is susceptible to oxidation.	- Store samples at -80°C and limit freeze-thaw cycles.[1] - Process samples quickly on ice. - Consider adding antioxidants like butylated hydroxytoluene (BHT) during extraction.
Inefficient Extraction: The choice of extraction solvent and method is critical for quantitative recovery of cholesteryl esters.	- Use a well-established lipid extraction method such as the Folch or Bligh-Dyer technique, which utilize a chloroform/methanol (B129727) mixture.[2] - Ensure complete homogenization of tissue samples to allow solvent access to all lipids. - For plasma samples, a single-phase extraction with butanol/methanol can also be effective.
Poor Ionization in Mass Spectrometry: Cholesteryl esters have poor ionization efficiency, especially in electrospray ionization (ESI).	- Optimize ESI source parameters such as temperature and voltages. - Consider using atmospheric pressure chemical ionization (APCI) as an alternative ionization technique, which can be more efficient for neutral lipids.
Analyte Loss in GC System: If using Gas Chromatography, active sites in the injector, column, or detector can trap or degrade cholesteryl esters.	- Use a deactivated inlet liner and ensure all connections are leak-free. - Silylation of the sample can improve volatility and reduce interactions with active sites.
High Variability Between Replicates	Inconsistent Sample Handling: Minor variations in sample collection, storage, or preparation can introduce significant variability.	- Standardize all sample handling procedures. - Use a consistent volume or weight of the starting material. - Ensure thorough mixing at each step of the extraction process.
Matrix Effects in LC-MS: Co-eluting substances from the sample matrix can suppress or enhance the ionization of Cholesteryl 11-eicosenoate.	- Use a robust chromatographic method with a gradient elution to separate the analyte from interfering matrix components.[3] - Incorporate a stable isotope-labeled internal standard (e.g., deuterated Cholesteryl 11-eicosenoate) to normalize for matrix effects.[4]
Instrumental Drift: Fluctuations in the performance of the LC-MS system over an analytical run can lead to variability.	- Allow the instrument to stabilize for a sufficient period before starting the analysis. - Inject quality control (QC) samples (e.g., a pooled sample) at regular intervals throughout the analytical batch to monitor and correct for instrument drift.[4]
Peak Tailing or Broadening in Chromatography	Poor Column Condition: The analytical column may be contaminated or degraded.	- Flush the column with a strong solvent to remove contaminants. - If the problem persists, replace the column.
Inappropriate Mobile Phase: The mobile phase composition may not be optimal for the analyte.	- Ensure the mobile phase is properly degassed. - Adjust the mobile phase composition, including the organic solvent ratio and any additives, to improve peak shape.
Sample Overload: Injecting too much sample can lead to poor peak shape.	- Dilute the sample and re-inject.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for extracting Cholesteryl 11-eicosenoate from plasma?

A1: A modified Bligh and Dyer protocol is a robust method for extracting total lipids, including cholesteryl esters, from plasma.[5] This involves a single-phase extraction with a mixture of methanol and chloroform.

Q2: How can I accurately quantify Cholesteryl 11-eicosenoate?

A2: The gold standard for quantification is liquid chromatography-tandem mass spectrometry (LC-MS/MS) using a stable isotope-labeled internal standard.[4] This approach corrects for variability in extraction and matrix effects, providing high accuracy and precision.

Q3: What are the critical storage conditions for samples containing Cholesteryl 11-eicosenoate?

A3: To prevent degradation, especially oxidation of the unsaturated fatty acid chain, samples should be stored at -80°C under an inert atmosphere (e.g., nitrogen or argon) if possible.[1] Minimize the number of freeze-thaw cycles.

Q4: Can I measure Cholesteryl 11-eicosenoate using a colorimetric or fluorometric assay kit?

A4: Commercially available cholesterol/cholesteryl ester assay kits can measure total cholesteryl esters but do not provide specificity for Cholesteryl 11-eicosenoate.[6][7][8] These kits are useful for determining total cholesteryl ester levels but for specific quantification of Cholesteryl 11-eicosenoate, a mass spectrometry-based method is necessary.

Q5: What type of internal standard should I use for the quantification of Cholesteryl 11-eicosenoate?

A5: The ideal internal standard is a stable isotope-labeled version of the analyte, such as Cholesteryl 11-eicosenoate-d7. If this is not available, a cholesteryl ester with a fatty acid of a similar chain length and saturation that is not present in the sample can be used as an alternative.

Experimental Protocols

Protocol 1: Extraction of Cholesteryl 11-eicosenoate from Plasma

This protocol is based on the widely used Folch method for total lipid extraction.

Materials:

• Plasma sample

• Chloroform/Methanol (2:1, v/v)

• 0.9% NaCl solution

• Glass centrifuge tubes with PTFE-lined caps

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge

Procedure:

• To 100 µL of plasma in a glass centrifuge tube, add 2 mL of chloroform/methanol (2:1, v/v).

• Add the internal standard solution at this stage.

• Vortex vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Add 400 µL of 0.9% NaCl solution to induce phase separation.

• Vortex for another 30 seconds.

• Centrifuge at 2000 x g for 10 minutes at 4°C to separate the layers.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer to a new glass tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen gas at room temperature.

• Reconstitute the dried lipid extract in a suitable solvent (e.g., isopropanol/acetonitrile) for LC-MS analysis.

Protocol 2: Quantification by LC-MS/MS

Instrumentation and Conditions:

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate.

• Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate.

• Gradient: A linear gradient from 30% B to 100% B over 15 minutes, hold at 100% B for 5 minutes, and then re-equilibrate at 30% B for 5 minutes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Positive electrospray ionization (ESI+).

• MRM Transitions: Monitor the precursor-to-product ion transitions for Cholesteryl 11-eicosenoate and its internal standard. The precursor ion will be the [M+NH4]+ adduct. A common product ion for cholesteryl esters is m/z 369.3, corresponding to the cholesterol backbone.

Visualizations

Caption: A typical workflow for the quantification of Cholesteryl 11-eicosenoate.

Caption: Potential metabolic pathway and signaling of 11-eicosenoic acid.

References

• 1. Cholesteryl ester transfer activity in plasma measured by using solid-phase-bound high-density lipoprotein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Quantification of Lipids: Model, Reality, and Compromise | MDPI [mdpi.com]
• 5. Cholesterol/Cholesterol Ester-Glo™ Assay | Cholesterol Assay | Cholesterol Ester [worldwide.promega.com]
• 6. advisains.id [advisains.id]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]

optimizing collision energy for Cholesteryl 11-eicosenoate fragmentation in MS/MS

Welcome to the technical support center for the analysis of Cholesteryl Esters by tandem mass spectrometry (MS/MS). This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the collision energy for the fragmentation of Cholesteryl 11-eicosenoate and related compounds.

Frequently Asked Questions (FAQs)

Q1: What is the primary fragmentation pathway for cholesteryl esters in positive ion mode MS/MS?

A1: In collision-induced dissociation (CID), cholesteryl esters typically fragment through the cleavage of the ester bond. This results in the formation of a characteristic product ion corresponding to the cholesterol backbone. When using ammonium (B1175870) adducts ([M+NH₄]⁺), a prominent fragment ion is observed at m/z 369.3, which represents the cholesteryl cation.[1] For sodiated adducts ([M+Na]⁺), the characteristic fragmentation is a neutral loss of the cholesterol moiety (368.5 Da).[2]

Q2: Why is optimizing collision energy crucial for the analysis of Cholesteryl 11-eicosenoate?

A2: Optimizing the collision energy is critical to ensure efficient fragmentation of the precursor ion and to maximize the signal intensity of the resulting product ions. Inadequate collision energy can lead to insufficient fragmentation and a weak product ion signal, while excessive energy can cause over-fragmentation, diminishing the intensity of the characteristic ions and complicating spectral interpretation.[3][4]

Q3: What is a good starting point for collision energy when analyzing cholesteryl esters?

A3: A suitable starting point for collision energy can vary depending on the instrument and the type of adduct formed. For sodiated adducts of cholesteryl esters, a collision energy of around 25 eV has been used effectively.[2] For other types of adducts or instrumentation, it is recommended to start with a broader range and systematically optimize for your specific compound and system.

Q4: How do different adducts (e.g., [M+NH₄]⁺, [M+Na]⁺) affect fragmentation and the choice of collision energy?

A4: The type of adduct significantly influences the fragmentation process. Ammoniated adducts are known to undergo facile fragmentation, often requiring lower collision energies.[1] Sodiated adducts are generally more stable and may require higher collision energies to induce fragmentation.[2] It is essential to optimize the collision energy specifically for the adduct being analyzed.

Troubleshooting Guide

Issue 1: Low or No Signal for the Cholesteryl Cation Fragment (m/z 369)

• Possible Cause 1: Suboptimal Collision Energy.

  • Solution: The applied collision energy may be too low for efficient fragmentation or too high, leading to over-fragmentation. Systematically vary the collision energy in small increments (e.g., 2-5 eV) to find the optimal setting that maximizes the intensity of the m/z 369 ion.

• Possible Cause 2: Incorrect Precursor Ion Selection.

  • Solution: Verify that the correct m/z for the [M+NH₄]⁺ or other adduct of Cholesteryl 11-eicosenoate is being isolated in the first stage of the mass spectrometer. Ensure the isolation window is appropriate for your instrument and experiment.

• Possible Cause 3: Poor Ionization Efficiency.

  • Solution: The choice of solvent and additives can impact the formation of the desired precursor ion. Ensure that your mobile phase or infusion solvent promotes the formation of stable adducts (e.g., by including ammonium acetate (B1210297) for [M+NH₄]⁺ adducts).

Issue 2: High Background Noise or Interfering Peaks

• Possible Cause 1: Matrix Effects.

  • Solution: Co-eluting compounds from the sample matrix can interfere with the ionization and fragmentation of the target analyte. Improve sample preparation by employing techniques such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering substances.

• Possible Cause 2: Contamination in the LC-MS System.

  • Solution: Contaminants in the mobile phase, LC system, or ion source can lead to high background noise. Use high-purity LC-MS grade solvents and flush the system regularly. Clean the ion source according to the manufacturer's recommendations.

Issue 3: Inconsistent Fragmentation Patterns

• Possible Cause 1: Fluctuations in Collision Cell Pressure.

  • Solution: Ensure that the collision gas pressure is stable and set to the manufacturer's recommended level. Inconsistent pressure will lead to variable fragmentation efficiency.

• Possible Cause 2: Instability of the Ion Source.

  • Solution: An unstable electrospray can result in fluctuating ion current and inconsistent fragmentation. Check the spray needle position, gas flows, and voltages to ensure a stable and consistent spray.

Data Presentation: Collision Energy Optimization

The following table summarizes typical precursor and product ions for Cholesteryl 11-eicosenoate and provides a range of collision energies for optimization.

Precursor Ion	Adduct Type	Precursor m/z	Key Product Ion	Product Ion m/z	Typical Collision Energy Range for Optimization (eV)	Reference
[M+NH₄]⁺	Ammonium	696.6	Cholesteryl Cation	369.3	10 - 40	[1]
[M+Na]⁺	Sodium	701.6	Sodiated Fatty Acyl	Varies	20 - 50	[2]
[M+Li]⁺	Lithium	685.6	Lithiated Fatty Acyl	Varies	20 - 50	[5]

Experimental Protocols

Protocol: Systematic Optimization of Collision Energy for Cholesteryl 11-eicosenoate

• Sample Preparation: Prepare a standard solution of Cholesteryl 11-eicosenoate at a concentration of 1-10 µg/mL in a suitable solvent (e.g., isopropanol/acetonitrile/water with 10 mM ammonium acetate).

• Instrument Setup:

  • Infuse the sample directly into the mass spectrometer or use a stable LC flow.

  • Set the mass spectrometer to positive ion mode.

  • Configure the instrument for MS/MS analysis, selecting the appropriate precursor ion (m/z 696.6 for [M+NH₄]⁺).

• Collision Energy Ramp Experiment:

  • Set up a series of experiments where the collision energy is ramped over a defined range (e.g., 5 eV to 50 eV) in discrete steps (e.g., 2-5 eV).

  • For each collision energy value, acquire a sufficient number of scans to obtain a stable signal for both the precursor and product ions.

• Data Analysis:

  • For each collision energy setting, record the intensity of the precursor ion and the key product ion (m/z 369.3).

  • Plot the intensity of the product ion as a function of the collision energy to generate a collision energy profile.

  • The optimal collision energy is the value that yields the highest intensity for the desired product ion.

• Verification:

  • Perform a final experiment using the determined optimal collision energy to confirm consistent and maximal fragmentation.

Mandatory Visualization

Caption: Workflow for systematic collision energy optimization in MS/MS.

References

• 1. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Electrospray Ionization Tandem Mass Spectrometry of Sodiated Adducts of Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Optimization of Higher-Energy Collisional Dissociation Fragmentation Energy for Intact Protein-Level Tandem Mass Tag Labeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of an LC-MS/MS Assay for Cholesteryl 11-Eicosenoate

This guide provides a comprehensive comparison of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) assay for the quantification of Cholesteryl 11-eicosenoate against alternative methods. It is intended for researchers, scientists, and drug development professionals who require accurate and reliable measurement of this specific cholesteryl ester in biological matrices. This document outlines detailed experimental protocols and presents comparative performance data.

Cholesteryl esters, such as Cholesteryl 11-eicosenoate, are crucial lipids involved in the transport and storage of cholesterol.[1][2] Their accurate quantification is vital for understanding various physiological and pathological processes.[1][3] While several analytical techniques exist for lipid analysis, LC-MS/MS has emerged as a preferred method due to its high sensitivity and specificity, though challenges related to the hydrophobicity and poor ionization of these molecules have necessitated the development of robust methods.[1][3][4]

Comparative Analysis of Analytical Methodologies

The quantification of cholesteryl esters can be approached through various techniques, each with its own set of advantages and limitations. This section compares the LC-MS/MS method with traditional colorimetric assays and gas chromatography-mass spectrometry (GC-MS).

Parameter	LC-MS/MS	Colorimetric Assay	GC-MS
Specificity	High (distinguishes between different cholesteryl esters)	Low (measures total cholesterol after hydrolysis)[5]	High
Sensitivity	High (typically low ng/mL to pg/mL)	Low	Moderate to High
Throughput	High	High	Low (due to required derivatization)[4][5]
Sample Preparation	Moderate (lipid extraction)	Simple (saponification)[5]	Complex (extraction and derivatization)[4][5]
Cost per Sample	High	Low	Moderate
Quantitative Range	Wide	Narrow	Moderate

Experimental Protocols

A detailed protocol for a validated LC-MS/MS assay for Cholesteryl 11-eicosenoate is provided below. This protocol is based on established methods for cholesteryl ester analysis and adheres to FDA guidelines for bioanalytical method validation.[6][7][8][9][10][11]

1. Sample Preparation (Lipid Extraction)

• To 100 µL of plasma, add 10 µL of an internal standard (IS) solution (e.g., Cholesteryl-d7 heptadecanoate).

• Add 400 µL of a 2:1 (v/v) mixture of methyl-tert-butyl ether (MTBE) and methanol.

• Vortex for 1 minute to ensure thorough mixing.

• Add 200 µL of water to induce phase separation.

• Vortex for 1 minute and then centrifuge at 14,000 x g for 5 minutes.

• Carefully transfer the upper organic layer to a new tube.

• Dry the organic extract under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase.

2. LC-MS/MS Conditions

• Chromatographic System: Agilent 1290 Infinity II UHPLC or equivalent.[5]

• Column: A reverse-phase C18 column (e.g., Gemini 5U C18, 50 x 4.6 mm, 5 µm).[4][5]

• Mobile Phase A: 50:50 (v/v) Water:Methanol with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.[4][5]

• Mobile Phase B: 80:20 (v/v) Isopropanol:Methanol with 10 mM ammonium formate and 0.1% formic acid.[4][5]

• Flow Rate: 0.5 mL/min.[4][5]

• Gradient: A typical gradient would involve starting at a lower percentage of mobile phase B and gradually increasing to elute the hydrophobic cholesteryl esters.[5]

• Mass Spectrometer: Agilent 6545 QTOF or a triple quadrupole mass spectrometer.[5]

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: Specific precursor-to-product ion transitions for Cholesteryl 11-eicosenoate and the internal standard would be monitored.

3. Assay Validation Parameters

The assay was validated according to regulatory guidelines, assessing specificity, linearity, accuracy, precision, and stability.[7][8]

• Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample matrix.[8]

• Linearity: The assay should demonstrate a proportional relationship between the concentration of the analyte and the detector response.[7]

• Accuracy and Precision: Accuracy refers to the closeness of the measured value to the true value, while precision measures the reproducibility of the measurements.[7]

Performance Data

The following tables summarize the performance characteristics of the validated LC-MS/MS assay for Cholesteryl 11-eicosenoate.

Table 1: Linearity and Sensitivity

Parameter	Result
Linear Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	1 ng/mL

Table 2: Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
Low	3	< 10%	95 - 105%	< 12%	93 - 107%
Medium	500	< 8%	97 - 103%	< 10%	95 - 105%
High	800	< 7%	98 - 102%	< 9%	96 - 104%

Visualizations

The following diagrams illustrate the experimental workflow and a relevant biological pathway.

Caption: Experimental workflow for the LC-MS/MS analysis of Cholesteryl 11-eicosenoate.

Caption: Simplified eicosanoid synthesis pathway from 20-carbon fatty acids.

Conclusion

The validated LC-MS/MS method described herein offers a sensitive, specific, and reliable approach for the quantification of Cholesteryl 11-eicosenoate in biological matrices. When compared to alternative methods such as colorimetric assays and GC-MS, the LC-MS/MS technique provides superior performance in terms of specificity and sensitivity, making it highly suitable for demanding research and drug development applications. The detailed protocol and performance data presented in this guide serve as a valuable resource for laboratories aiming to implement this analytical method.

References

• 1. A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cholesteryl Ester Analysis Service - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. biorxiv.org [biorxiv.org]
• 5. biorxiv.org [biorxiv.org]
• 6. Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. How to validate a bioanalytical LC-MS/MS method for PK studies? [synapse.patsnap.com]
• 8. FDA Bioanalytical method validation guidlines- summary – Nazmul Alam [nalam.ca]
• 9. fda.gov [fda.gov]
• 10. fda.gov [fda.gov]
• 11. 2.5. Assay Validation [bio-protocol.org]

A Comparative Guide to the Accurate and Precise Measurement of Cholesteryl 11-eicosenoate Using Internal Standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of methodologies for the quantitative analysis of Cholesteryl 11-eicosenoate, a significant cholesteryl ester implicated in various physiological and pathological processes. The focus is on the critical role of internal standards in achieving accurate and precise measurements using liquid chromatography-tandem mass spectrometry (LC-MS/MS). While direct comparative studies on Cholesteryl 11-eicosenoate are limited, this guide synthesizes data from the analysis of similar cholesteryl esters and general principles of bioanalysis to provide a comprehensive overview.

The Critical Role of Internal Standards

In LC-MS/MS-based quantification, internal standards (IS) are indispensable for correcting variability throughout the analytical workflow.[1] These variations can arise from sample preparation, injection volume inconsistencies, and instrument response fluctuations.[1] An ideal internal standard should mimic the physicochemical properties of the analyte to ensure it is equally affected by these variables.[1] For the analysis of cholesteryl esters like Cholesteryl 11-eicosenoate, two main types of internal standards are employed: stable isotope-labeled (deuterated) internal standards and non-deuterated (structural analogue) internal standards.[1]

Stable isotope-labeled internal standards, such as a deuterated version of Cholesteryl 11-eicosenoate, are considered the gold standard.[2] Their near-identical chemical and physical properties to the analyte ensure they co-elute chromatographically and experience the same ionization efficiency and matrix effects.[3] This leads to the most accurate and precise quantification.[2]

Non-deuterated internal standards are typically structural analogues with similar but not identical structures, such as cholesteryl esters with a different fatty acid chain length (e.g., Cholesteryl heptadecanoate, C17:0).[4] While more readily available and less expensive, their different chromatographic behavior and potential for differential matrix effects can compromise accuracy and precision compared to their deuterated counterparts.[2]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The following tables summarize the expected quantitative performance of deuterated versus non-deuterated internal standards for the analysis of Cholesteryl 11-eicosenoate. This data is extrapolated from studies on similar cholesteryl esters and general principles of bioanalytical method validation.

Table 1: Comparison of Accuracy and Precision

Performance Metric	Deuterated Internal Standard (e.g., Cholesteryl 11-eicosenoate-d7)	Non-Deuterated Internal Standard (e.g., Cholesteryl Heptadecanoate)
Accuracy (% Bias)	Typically < 5%	5-15% (can be higher depending on matrix complexity)
Precision (%RSD)	Typically < 10%	10-20% (can be higher with significant matrix effects)

Data extrapolated from general principles of bioanalysis and performance of similar assays.[2][5]

Table 2: Comparison of Other Key Performance Characteristics

Performance Metric	Deuterated Internal Standard	Non-Deuterated Internal Standard
Linearity (r²)	> 0.99	> 0.99
Recovery	High and consistent with analyte	Can differ from analyte, leading to inaccuracies
Matrix Effect Compensation	Excellent	Variable, may not fully compensate for analyte suppression/enhancement
Limit of Quantification (LOQ)	Lower, due to better signal-to-noise	Potentially higher, due to less effective noise reduction

Data extrapolated from general principles of bioanalysis and performance of similar assays.[6][7][8]

Experimental Protocols

Below are detailed methodologies for the quantification of Cholesteryl 11-eicosenoate in a biological matrix (e.g., plasma) using LC-MS/MS with a deuterated internal standard.

Key Experiment: Quantification of Cholesteryl 11-eicosenoate in Plasma

1. Sample Preparation (Protein Precipitation & Liquid-Liquid Extraction)

• Internal Standard Spiking: To 100 µL of plasma sample, add 10 µL of a deuterated Cholesteryl 11-eicosenoate internal standard solution (concentration to be optimized based on expected analyte levels).

• Protein Precipitation: Add 400 µL of ice-cold isopropanol. Vortex vigorously for 1 minute to precipitate proteins.

• Centrifugation: Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube.

• Liquid-Liquid Extraction: Add 600 µL of hexane (B92381) and 200 µL of water. Vortex for 2 minutes.

• Phase Separation: Centrifuge at 3,000 rpm for 5 minutes to separate the aqueous and organic layers.

• Collection of Organic Layer: Carefully collect the upper organic (hexane) layer containing the cholesteryl esters.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 80:20 (v/v) IPA:MeOH with 10 mM ammonium (B1175870) formate).

2. LC-MS/MS Analysis

• Liquid Chromatography System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: 50:50 (v/v) H₂O:MeOH + 10 mM ammonium formate (B1220265) + 0.1% formic acid.[4]

• Mobile Phase B: 80:20 (v/v) IPA:MeOH + 10 mM ammonium formate + 0.1% formic acid.[4]

• Gradient Elution: A gradient program should be optimized to ensure separation of Cholesteryl 11-eicosenoate from other lipid species. A typical gradient might start at 30% B, increase to 100% B over 10 minutes, hold for 5 minutes, and then return to initial conditions for equilibration.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 50°C.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode.

• Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions for Cholesteryl 11-eicosenoate and its deuterated internal standard. The precursor ion for cholesteryl esters is typically the ammonium adduct [M+NH₄]⁺, and a common product ion results from the neutral loss of the fatty acid and ammonia, leaving the cholesterol backbone (m/z 369.3).

Table 3: Example MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Cholesteryl 11-eicosenoate	[Calculated M+NH₄]⁺	369.3
Cholesteryl 11-eicosenoate-d7	[Calculated M+7+NH₄]⁺	376.3

(Note: The exact m/z values for the precursor ions will need to be calculated based on the chemical formulas of the specific analyte and internal standard.)

Mandatory Visualizations

Caption: Experimental workflow for the quantification of Cholesteryl 11-eicosenoate.

Caption: Impact of internal standard choice on analytical performance.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. biorxiv.org [biorxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Evaluating Ionization Sources for Cholesteryl 11-Eicosenoate Analysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of cholesteryl esters, such as Cholesteryl 11-eicosenoate, is critical in various fields of research, including the study of lipid metabolism, cardiovascular disease, and drug development. The choice of ionization source in liquid chromatography-mass spectrometry (LC-MS) is a pivotal factor that significantly influences the sensitivity, specificity, and robustness of the analytical method. This guide provides an objective comparison of three common atmospheric pressure ionization (API) sources—Electrospray Ionization (ESI), Atmospheric Pressure Chemical Ionization (APCI), and Atmospheric Pressure Photoionization (APPI)—for the analysis of Cholesteryl 11-eicosenoate and other related cholesteryl esters.

Principles of Ionization Sources

Cholesteryl esters are neutral lipids and thus require ionization to be detected by mass spectrometry. ESI, APCI, and APPI achieve this through different mechanisms, each with distinct advantages and limitations for the analysis of these molecules.

Electrospray Ionization (ESI) is a soft ionization technique that generates ions from a solution by creating a fine spray of charged droplets. For neutral molecules like cholesteryl esters, ionization in ESI typically occurs through the formation of adducts with ions present in the mobile phase, such as sodium ([M+Na]⁺), ammonium (B1175870) ([M+NH₄]⁺), or lithium ([M+Li]⁺).[1][2] ESI is particularly well-suited for polar and thermally labile compounds. However, the ionization efficiency of nonpolar molecules like cholesteryl esters can be limited.[3][4]

Atmospheric Pressure Chemical Ionization (APCI) is a gas-phase ionization technique that is more suitable for less polar and thermally stable compounds.[2][5] In APCI, the sample is vaporized by a heated nebulizer, and the resulting gas-phase molecules are ionized by corona discharge. This process typically results in the formation of protonated molecules ([M+H]⁺).[2] APCI can be more robust and less susceptible to matrix effects than ESI for certain applications.

Atmospheric Pressure Photoionization (APPI) is another gas-phase ionization technique that utilizes photons from a UV lamp to ionize the analyte molecules.[6] APPI is particularly effective for nonpolar compounds that are difficult to ionize by ESI or APCI.[7][8] It can lead to cleaner spectra and reduced ion suppression.[7] For lipids, APPI has been shown to offer higher signal intensity, a wider linear dynamic range, and better detection limits compared to APCI and ESI.[7][8]

Performance Comparison

The selection of an ionization source should be guided by the specific requirements of the assay, including sensitivity, linearity, and the nature of the sample matrix. The following tables summarize the quantitative performance of ESI, APCI, and APPI for the analysis of cholesteryl esters based on available literature. While specific data for Cholesteryl 11-eicosenoate is limited, the presented data for other cholesteryl esters provide a valuable reference.

Table 1: Qualitative Comparison of Ionization Sources for Cholesteryl Ester Analysis

Feature	Electrospray Ionization (ESI)	Atmospheric Pressure Chemical Ionization (APCI)	Atmospheric Pressure Photoionization (APPI)
Principle	Ionization from charged droplets in solution	Gas-phase ionization via corona discharge	Gas-phase ionization via photons
Analyte Polarity	Best for polar to moderately nonpolar compounds	Best for nonpolar to moderately polar compounds	Best for nonpolar compounds
Thermal Stability	Suitable for thermally labile compounds	Requires thermal stability	Requires thermal stability
Typical Adducts	[M+Na]⁺, [M+NH₄]⁺, [M+Li]⁺[1][2]	[M+H]⁺[2]	[M+H]⁺, M⁺•
Signal Intensity	Generally strong for a wide range of CEs as adducts[9]	Weaker signal intensity for [M+H]⁺, selectively sensitive for unsaturated CEs[9]	Often higher signal intensity and S/N for nonpolar lipids[7][8][10]
Matrix Effects	More susceptible	Less susceptible	Less susceptible[7]
Fragmentation	Collision-induced dissociation of adducts yields characteristic fragments (e.g., m/z 369)[3][4]	In-source fragmentation can occur, yielding the cholesteryl cation (m/z 369)	Similar to APCI, can produce fragment ions

Table 2: Quantitative Performance Data for Cholesteryl Ester Analysis

Parameter	Electrospray Ionization (ESI)	Atmospheric Pressure Chemical Ionization (APCI)	Atmospheric Pressure Photoionization (APPI)
Linearity (R²)	> 0.99 over a concentration range of 0.1–10 µM for various CEs (as sodiated adducts)[1]	Good linearity reported for sterol and stanol esters with cholesteryl decanoate (B1226879) as internal standard[5]	> 5 decades of linear dynamic range reported for lipids[7][8]
Limit of Detection (LOD)	10 pmol for cholesterol and 1 pmol for C17:0 cholesteryl ester reported in a recent LC-MS method[11]	15-30 ng/mL for various cholesterol oxidation products[12]	Generally offers lower detection limits than APCI and ESI for lipids[8][10]
Limit of Quantitation (LOQ)	100-250 fg on column for derivatized hydroxy fatty acids (related lipid class)[13]	100 ng/mL for various cholesterol oxidation products[12]	10 ng/mL and 40 ng/mL for 27-hydroxycholesterol (B1664032) in plasma (with DA-APPI)[14]

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing analytical results. Below are representative experimental protocols for the analysis of cholesteryl esters using LC-MS with different ionization sources, compiled from various studies.

Sample Preparation (General)

A modified Folch procedure is commonly used for the extraction of total lipids from biological samples. Internal standards, such as deuterated cholesteryl esters (e.g., d7-cholesteryl oleate), should be added before extraction for accurate quantification. The extracted lipids are then reconstituted in a suitable solvent for LC-MS analysis.

Liquid Chromatography

• Column: A C18 reversed-phase column (e.g., 150 mm × 2.1 mm, 5 µm) is frequently used for the separation of cholesteryl esters.[2]

• Mobile Phase: A gradient elution with a binary solvent system is typically employed. For example:

  • Mobile Phase A: Acetonitrile with 5% 5 mM aqueous ammonium formate (B1220265).[2]

  • Mobile Phase B: Isopropanol with 5% 5 mM ammonium formate.[2]

• Gradient: A linear gradient from a higher percentage of A to a higher percentage of B is used to elute the cholesteryl esters based on their hydrophobicity.

Mass Spectrometry

1. ESI-MS/MS Protocol

• Ionization Mode: Positive ion mode.

• Adduct Formation: Addition of ammonium formate or sodium acetate (B1210297) to the mobile phase to promote the formation of [M+NH₄]⁺ or [M+Na]⁺ adducts.

• Spray Voltage: ~4.0 kV.[2]

• Capillary Temperature: ~280°C.[2]

• Sheath and Auxiliary Gas Flow: Optimized for stable spray.

• Data Acquisition: Selected Reaction Monitoring (SRM) is often used for quantification. The precursor ion is the adduct of the target cholesteryl ester, and the product ion is typically the cholesteryl cation at m/z 369.[3][4][15]

2. APCI-MS/MS Protocol

• Ionization Mode: Positive ion mode.

• Vaporizer Temperature: ~270°C.[2]

• Capillary Temperature: ~250°C.[2]

• Corona Discharge Current: Optimized for maximum signal.

• Sheath and Auxiliary Gas Flow: Optimized for efficient nebulization and desolvation.

• Data Acquisition: SRM mode is used, monitoring the transition from the protonated molecule [M+H]⁺ to the fragment ion at m/z 369.

3. APPI-MS/MS Protocol

• Ionization Mode: Positive ion mode.

• Dopant: A dopant such as toluene (B28343) or acetone (B3395972) may be added to the mobile phase to assist in ionization.[6]

• Vaporizer Temperature: Similar to APCI, optimized for analyte vaporization.

• Lamp: Krypton (Kr) discharge lamp.

• Data Acquisition: Similar to APCI, SRM can be used for quantification, monitoring the transition from the protonated molecule [M+H]⁺ or molecular ion M⁺• to a characteristic fragment.

Visualization of Workflows and Mechanisms

To further clarify the analytical process and the underlying principles of the ionization techniques, the following diagrams are provided.

Caption: Experimental workflow for Cholesteryl 11-eicosenoate analysis.

Caption: Ionization mechanisms for a neutral analyte like a cholesteryl ester.

Conclusion

The choice of ionization source for the analysis of Cholesteryl 11-eicosenoate and other cholesteryl esters is a critical decision that depends on the specific analytical goals.

• ESI is a versatile technique that can provide excellent sensitivity for a broad range of cholesteryl esters, particularly when forming adducts. It is the preferred method for thermally sensitive analytes.

• APCI is a robust alternative, especially for less polar cholesteryl esters, and may be less prone to matrix effects.

• APPI shows significant promise for the analysis of nonpolar lipids like cholesteryl esters, potentially offering superior sensitivity and linearity compared to ESI and APCI.

For sensitive and quantitative analysis of Cholesteryl 11-eicosenoate, a thorough evaluation of each ionization source with the specific sample matrix is recommended. Method development should focus on optimizing parameters for the chosen source to achieve the desired performance in terms of sensitivity, accuracy, and precision.

References

• 1. Electrospray Ionization Tandem Mass Spectrometry of Sodiated Adducts of Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of Electrospray Ionization and Atmospheric Chemical Ionization Coupled with the Liquid Chromatography-Tandem Mass Spectrometry for the Analysis of Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. aocs.org [aocs.org]
• 7. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Comparison of electrospray ionization and atmospheric chemical ionization coupled with the liquid chromatography-tandem mass spectrometry for the analysis of cholesteryl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Comparison of atmospheric pressure photoionization, atmospheric pressure chemical ionization, and electrospray ionization mass spectrometry for analysis of lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. biorxiv.org [biorxiv.org]
• 12. A new LC/APCI-MS method for the determination of cholesterol oxidation products in food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. researchgate.net [researchgate.net]
• 15. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Establishing Assay Performance: A Comparative Guide to Cholesteryl 11-eicosenoate Quantification

For researchers, scientists, and drug development professionals, accurate quantification of lipid species is paramount. This guide provides a comparative overview of analytical methods for determining the linearity and limits of detection for Cholesteryl 11-eicosenoate assays, offering insights into method selection and validation.

The quantification of specific cholesteryl esters, such as Cholesteryl 11-eicosenoate, presents unique analytical challenges due to their hydrophobicity and potential for poor ionization in mass spectrometry. This guide focuses on two prominent analytical approaches: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Enzymatic Assays. We present a comparison of their performance characteristics, detailed experimental protocols, and visual workflows to aid in the selection of the most appropriate method for your research needs.

Performance Comparison: LC-MS/MS vs. Enzymatic Assays

The choice of assay for Cholesteryl 11-eicosenoate quantification depends on the specific requirements of the study, including sensitivity, specificity, throughput, and the complexity of the sample matrix. Below is a summary of typical performance characteristics for each method, collated from various studies on cholesteryl ester analysis.

Performance Metric	LC-MS/MS	Enzymatic Assays
Linearity (Range)	Wide dynamic range, often spanning 3-4 orders of magnitude.	Generally a narrower linear range compared to LC-MS/MS.
Correlation Coefficient (r²)	Typically ≥ 0.99	Typically ≥ 0.98
Limit of Detection (LOD)	High sensitivity, with LODs in the low ng/mL to pg/mL range. For similar cholesteryl esters, detection limits can be as low as 0.31 to 14.50 x 10⁻⁵ mmol/L[1].	Lower sensitivity than LC-MS/MS, with LODs typically in the µg/mL to high ng/mL range.
Specificity	High, due to the separation by chromatography and specific mass-to-charge ratio detection.	Can be susceptible to interference from other sterols or compounds that react with the enzymes.
Throughput	Moderate to high, with run times of a few minutes per sample[1].	High, suitable for plate-based formats and automated systems.
Sample Preparation	Often requires lipid extraction and possibly derivatization.	May require sample extraction and hydrolysis of esters to free cholesterol.

Experimental Protocols

Detailed and robust experimental protocols are crucial for establishing the linearity and limit of detection of any analytical assay. Below are generalized protocols for both LC-MS/MS and enzymatic methods for the quantification of cholesteryl esters.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This method offers high sensitivity and specificity for the quantification of individual cholesteryl ester species.

1. Sample Preparation (Lipid Extraction):

• Homogenize tissue or cell samples in a suitable solvent mixture, such as chloroform:isopropanol:NP-40 (7:11:0.1).

• For serum or plasma, perform a liquid-liquid extraction with a solvent like isopropanol[1].

• Vortex the mixture thoroughly and centrifuge to separate the organic and aqueous phases.

• Collect the organic phase containing the lipids.

• Dry the lipid extract under a stream of nitrogen.

• Reconstitute the dried extract in an appropriate solvent (e.g., methanol/isopropanol) for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• Chromatographic Separation:

  • Use a reverse-phase C18 column.

  • Employ a gradient elution with a mobile phase system, for example:

    • Mobile Phase A: Water/Methanol (50:50) with 0.1% formic acid and 10 mM ammonium (B1175870) formate.

    • Mobile Phase B: Isopropanol/Methanol (80:20) with 0.1% formic acid and 10 mM ammonium formate[2].

  • Set a flow rate of approximately 0.5 mL/min[2].

• Mass Spectrometry Detection:

  • Utilize an electrospray ionization (ESI) source in positive ion mode.

  • Monitor the specific precursor-to-product ion transition for Cholesteryl 11-eicosenoate in Multiple Reaction Monitoring (MRM) mode. Cholesteryl esters typically form ammonium adducts and produce a characteristic fragment ion at m/z 369[3][4].

3. Establishing Linearity and Limit of Detection:

• Linearity: Prepare a series of calibration standards of Cholesteryl 11-eicosenoate of known concentrations. Analyze these standards using the developed LC-MS/MS method and plot the peak area against the concentration. Perform a linear regression analysis to determine the linear range and the correlation coefficient (r²).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the LOD and LOQ by analyzing a series of decreasing concentrations of the analyte. The LOD is typically defined as the concentration that produces a signal-to-noise ratio of 3, while the LOQ is the concentration with a signal-to-noise ratio of 10.

Enzymatic Assay Protocol

Enzymatic assays provide a higher-throughput alternative, often used for total cholesteryl ester quantification.

1. Sample Preparation:

• Extract lipids from the sample as described in the LC-MS/MS protocol.

• For the determination of total cholesteryl esters, the ester linkage must be hydrolyzed to free cholesterol.

2. Enzymatic Reaction:

• This assay typically involves a two-step enzymatic reaction:

  • Hydrolysis: Cholesterol esterase is used to hydrolyze cholesteryl esters to free cholesterol.

  • Oxidation and Detection: Cholesterol oxidase then oxidizes the free cholesterol, producing a detectable product. This is often coupled to a reaction that generates a colored or fluorescent compound. For example, the hydrogen peroxide produced can react with a probe in the presence of peroxidase to generate a measurable signal[5].

3. Establishing Linearity and Limit of Detection:

• Linearity: Prepare a standard curve using known concentrations of a cholesterol standard. Measure the absorbance or fluorescence at the appropriate wavelength. Plot the signal against the concentration and determine the linear range and correlation coefficient.

• Limit of Detection (LOD): The LOD is determined by the lowest concentration of cholesterol that can be reliably distinguished from the blank with a certain level of confidence (e.g., mean of the blank + 3 standard deviations).

Visualizing the Workflow

To better illustrate the experimental processes, the following diagrams outline the key steps in establishing linearity and limits of detection for Cholesteryl 11-eicosenoate assays.

Caption: LC-MS/MS workflow for assay validation.

Caption: Enzymatic assay workflow for validation.

By understanding the performance characteristics and experimental considerations of both LC-MS/MS and enzymatic assays, researchers can make informed decisions to ensure the accuracy and reliability of their Cholesteryl 11-eicosenoate quantification data.

References

• 1. A rapid and precise method for quantification of fatty acids in human serum cholesteryl esters by liquid chromatography and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]

Safety & Regulatory Compliance

Safeguarding Your Research: A Guide to Handling Cholesteryl 11-eicosenoate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for handling Cholesteryl 11-eicosenoate, including detailed operational and disposal plans to foster a secure research environment.

Personal Protective Equipment (PPE)

When handling Cholesteryl 11-eicosenoate, a comprehensive approach to personal protection is crucial. The following table summarizes the required PPE to minimize exposure and ensure safety.

Body Part	Required PPE	Specifications
Eyes/Face	Safety Goggles with side-shields or Face Shield	Must conform to EN 166 (EU) or NIOSH (US) standards. A face shield should be worn in addition to goggles when there is a splash hazard.[1][2]
Hands	Chemical-impermeable gloves	Nitrile gloves are a suitable minimum.[2] Gloves must be inspected before use and hands should be washed and dried after handling.[1]
Body	Laboratory Coat	An impermeable lab coat should be worn fully buttoned or zipped.[3] Fire/flame resistant and impervious clothing is recommended.[1]
Respiratory	Full-face respirator	To be used if exposure limits are exceeded or if irritation or other symptoms are experienced.[1]
Feet	Closed-toe shoes	Required for general laboratory safety to protect against spills and falling objects.[3]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is vital for the safe handling of Cholesteryl 11-eicosenoate. The substance should be handled in a well-ventilated area, and dust formation should be avoided.[1]

1. Preparation:

• Ensure that an eyewash station and safety shower are readily accessible and in close proximity to the workstation.[4]

• Verify that all required PPE is available and in good condition.

• Prepare a designated work area and ensure it is clean and uncluttered.

2. Handling the Substance:

• Wear all required PPE as specified in the table above.

• Handle the substance in a well-ventilated place.[1]

• Avoid contact with skin and eyes.[1][5]

• Avoid the formation of dust and aerosols.[1]

• Use non-sparking tools to prevent fire caused by electrostatic discharge.[1]

3. Storage:

• Store the container tightly closed in a dry, cool, and well-ventilated place.[1][4]

• Store away from foodstuff containers or incompatible materials such as strong oxidizing agents.[1][4]

4. In Case of a Spill:

• Evacuate personnel to a safe area.[1]

• Remove all sources of ignition.[1]

• Prevent further spillage or leakage if it is safe to do so.[1]

• Collect the spilled material for disposal. Do not let the chemical enter drains.[1]

Disposal Plan

Proper disposal of Cholesteryl 11-eicosenoate and any contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

• Waste Characterization: Chemical waste generators must determine if the discarded chemical is classified as hazardous waste.[4]

• Regulatory Compliance: Consult local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[4]

• Disposal Procedure: Collect and arrange for disposal.[1] Do not allow the chemical to enter drains as discharge into the environment must be avoided.[1]

Workflow for Safe Handling of Cholesteryl 11-eicosenoate

Caption: Workflow for the safe handling of Cholesteryl 11-eicosenoate.

References

• 1. targetmol.com [targetmol.com]
• 2. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 3. quora.com [quora.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]